1H-Indole-3-sulfonyl fluoride

Core Science & Biosynthesis

1H-Indole-3-Sulfonyl Fluoride: Physical Properties, Stability Profiling, and SuFEx Applications

Executive Summary

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has fundamentally reshaped our approach to covalent drug design and materials science. As a Senior Application Scientist, I frequently encounter challenges regarding the stability and reactivity of heteroaromatic electrophiles. Among these, 1H-indole-3-sulfonyl fluoride (CAS: 1368657-54-8) stands out as a highly privileged building block.

Unlike its sulfonyl chloride counterpart, which is notoriously prone to rapid hydrolysis and formal SO2​ extrusion, the sulfonyl fluoride derivative exhibits remarkable thermodynamic stability while retaining highly tunable, "on-demand" reactivity[1]. This whitepaper provides a comprehensive evaluation of the physical properties, stability data, and validated experimental protocols for utilizing 1H-indole-3-sulfonyl fluoride in advanced synthetic workflows.

Chemical and Physical Properties

Understanding the baseline physicochemical properties of 1H-indole-3-sulfonyl fluoride is critical for designing downstream assays and purification workflows. The extreme electronegativity of fluorine combined with the strong S–F bond (~90 kcal/mol) contracts the sulfur d-orbitals, rendering the S(VI) center highly stable against spontaneous nucleophilic attack[2].

Table 1: Quantitative Data and Physicochemical Properties

Property	Value / Description
IUPAC Name	1H-indole-3-sulfonyl fluoride
CAS Registry Number	1368657-54-8
Molecular Formula	C8​H6​FNO2​S
Molecular Weight	199.20 g/mol
Appearance	Off-white to pale yellow crystalline solid
Solubility Profile	Soluble in DMF, DMSO, THF, MeCN; Insoluble in water
S-F Bond Dissociation Energy	~90 kcal/mol
LogP (Predicted)	~1.8 - 2.1
Reactivity Profile	SuFEx electrophile, resistant to thermal/aqueous degradation

Thermodynamic Stability and Hydrolysis Resistance

The defining characteristic of sulfonyl fluorides is their resistance to hydrolysis. Heteroaromatic sulfonyl chlorides, particularly those electron-rich systems like indoles and pyrroles, often decompose in aqueous media within hours[1]. In stark contrast, sulfonyl fluorides demonstrate robust thermodynamic stability.

Studies on related aromatic sulfonyl fluorides show no signs of hydrolysis after three weeks in neutral pH (7.4) aqueous environments[3]. This kinetic stability arises because the S–F bond requires specific activation—typically via hydrogen bonding to the fluoride leaving group or through the use of strong amidine bases (e.g., DBU) or silyl ethers—to lower the activation energy for substitution. Furthermore, sulfonyl fluorides are highly resistant to reduction and transition-metal-catalyzed bond cleavage, allowing them to survive complex, multi-step synthetic sequences[2].

Fig 1. Synthesis and SuFEx reactivity pathway of 1H-indole-3-sulfonyl fluoride.

Experimental Protocols & Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale to explain why specific reagents or conditions are chosen.

Protocol A: Synthesis via Aqueous Halex Exchange

The conversion of 1H-indole-3-sulfonyl chloride to the fluoride is best achieved using an aqueous potassium bifluoride ( KHF2​ ) mediated chloride–fluoride exchange (halex) process[4].

Mechanistic Causality: We utilize saturated KHF2​ rather than standard KF because KHF2​ buffers the aqueous solution to a slightly acidic pH (~3.0). This acidity actively suppresses the competing base-catalyzed hydrolysis of the highly sensitive sulfonyl chloride starting material, ensuring near-quantitative conversion to the fluoride[4].

Step-by-Step Methodology:

• Preparation: Dissolve 10 mmol of 1H-indole-3-sulfonyl chloride in 20 mL of acetonitrile (MeCN) in a round-bottom flask.

• Reagent Addition: Slowly add 20 mL of a saturated aqueous solution of KHF2​ (~4.5 M) to the stirring mixture.

• Reaction: Stir the biphasic mixture vigorously at room temperature for 2 to 4 hours. Monitor via TLC (Hexanes/EtOAc 7:3) until the chloride spot is completely consumed.

• Workup: Dilute the mixture with 50 mL of Ethyl Acetate (EtOAc) and separate the layers. Wash the organic layer twice with water, then once with brine.

• Drying & Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Validation: Confirm product identity via 19F -NMR (expect a characteristic singlet around +50 to +60 ppm relative to CFCl3​ ).

Protocol B: Kinetic Aqueous Stability Assay

To empirically validate the stability of 1H-indole-3-sulfonyl fluoride, a longitudinal LC-MS and NMR assay must be employed.

Mechanistic Causality: Because the compound is lipophilic, pure water cannot be used. A co-solvent system (THF/PBS) is required to maintain a homogeneous solution, preventing artificial stability readings caused by compound precipitation. The use of 19F -NMR acts as a self-validating internal check: the disappearance of the intact S-F signal must stoichiometrically match the appearance of the free fluoride ion signal (~ -120 ppm). If the mass balance fails, it indicates an alternative degradation pathway (e.g., ring opening) rather than simple hydrolysis.

Fig 2. Standardized workflow for assessing aqueous stability and hydrolysis resistance.

Step-by-Step Methodology:

• Stock Preparation: Prepare a 10 mM stock solution of 1H-indole-3-sulfonyl fluoride in HPLC-grade THF.

• Buffer Integration: Dilute the stock 1:10 into 100 mM Phosphate Buffered Saline (PBS, pH 7.4) to achieve a final concentration of 1 mM (10% THF v/v).

• Incubation: Seal the vials and incubate in a thermoshaker at 37°C.

• Sampling: Withdraw 100 µL aliquots at Day 1, Day 7, Day 14, and Day 21. Quench the aliquots by adding 100 µL of cold MeCN containing an internal standard (e.g., 4-fluorobenzoic acid).

• Analysis: Analyze via LC-MS (monitoring the parent mass) and 19F -NMR. Calculate the area under the curve (AUC) relative to the internal standard to determine the degradation rate.

Conclusion

1H-indole-3-sulfonyl fluoride represents a highly stable, versatile electrophile. Its immunity to ambient hydrolysis and thermolysis, juxtaposed with its high reactivity under specific SuFEx catalytic conditions, makes it an indispensable tool for modern drug discovery and bioconjugation. By leveraging the halex exchange protocol and validating stability through rigorous, self-checking NMR assays, researchers can confidently integrate this motif into complex molecular architectures.

References

• Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Synthetic Routes to Arylsulfonyl Fluorides Source: MDPI (Molecules) URL:[Link]

• Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides Source: ResearchGate URL:[Link]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Synthesis Pathways for 1H-Indole-3-Sulfonyl Fluoride Derivatives

Strategic Context: The Rise of Indole Sulfonyl Fluorides

The integration of fluorine into bioactive molecules consistently enhances critical pharmacokinetic parameters, including lipophilicity, metabolic resistance, and bioavailability[1]. Within this paradigm, sulfonyl fluorides (SFs) have emerged as highly privileged motifs. Unlike their sulfonyl chloride counterparts, sulfonyl fluorides possess a unique stability-reactivity balance: they are highly resistant to reduction and thermodynamic hydrolysis, yet they undergo rapid, selective nucleophilic substitution via Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry[2][3].

The indole core is a ubiquitous scaffold in drug discovery. Functionalizing the indole nucleus at the highly nucleophilic C3 position with a sulfonyl fluoride group yields powerful covalent probes, protease inhibitors, and versatile synthetic intermediates[2][4]. This technical guide delineates the mechanistic rationale and validated experimental pathways for synthesizing 1H-indole-3-sulfonyl fluoride derivatives.

Retrosynthetic Logic & Mechanistic Design

The C3 position of the 1H-indole ring operates as an enamine-like system, making it the most nucleophilic site on the heterocycle and highly susceptible to electrophilic attack. Consequently, retrosynthetic strategies for 1H-indole-3-sulfonyl fluorides generally diverge into three distinct pathways:

• Halide Exchange: Late-stage Cl-F exchange from readily available indole-3-sulfonyl chlorides.

• Direct Deoxyfluorination: One-pot conversion from indole-3-sulfonic acids.

• Direct C-H Fluorosulfonylation: Radical or transition-metal-mediated functionalization of the bare indole core.

Retrosynthetic strategies for accessing 1H-indole-3-sulfonyl fluorides.

Core Synthesis Pathways

Pathway A: Phase-Transfer Catalyzed Halide Exchange (Cl to F)

The traditional and most scalable method involves the synthesis of indole-3-sulfonyl chlorides (often via chlorosulfonic acid) followed by a chlorine-fluorine exchange[2]. Because fluoride is a poor nucleophile in protic solvents due to strong hydrogen bonding, the reaction is driven by phase-transfer catalysis (PTC) in anhydrous aprotic solvents (e.g., acetonitrile). The addition of 18-crown-6 ether is critical; it sequesters the potassium cation ( K+ ), generating a highly reactive, unsolvated "naked" fluoride anion ( F− ) that readily attacks the sulfonyl electrophile.

Mechanistic pathway of Cl-F exchange via phase-transfer catalysis.

Pathway B: Direct Conversion from Indole-3-Sulfonic Acids

Indole-3-sulfonic acids are abundant and inexpensive, but their direct conversion to sulfonyl fluorides historically suffered from sluggish kinetics. Recent advances have demonstrated that catalytic amounts (5 mol%) of tetramethylammonium chloride (TMAC) effectively facilitate this transformation[2]. TMAC acts as an organocatalytic phase-transfer agent, temporarily forming a highly reactive sulfonyl chloride intermediate in situ before rapid fluoride displacement, bypassing the need for aggressive chlorinating reagents.

Pathway C: Direct C-H Fluorosulfonylation

For late-stage functionalization, directly installing the −SO2​F group onto the indole core is highly desirable. Recent methodologies utilize photoredox-active fluorosulfamoyl radical reagents to achieve direct C-H fluorosulfonamidation[5]. Alternatively, multicomponent insertion reactions utilizing DABSO (a stable SO2​ surrogate) alongside an electrophilic fluorine source (like Selectfluor) allow for the regioselective functionalization of indoles via radical sulfonylation pathways[6]. For tethered derivatives, Rh(III)-catalyzed C-H activation utilizing ethenesulfonyl fluoride (ESF) has also been successfully deployed[7].

Quantitative Data Summaries

The following table summarizes the operational metrics for the three primary synthetic routes, allowing researchers to select the optimal pathway based on substrate availability and scale.

Synthetic Route	Starting Material	Key Reagents & Catalysts	Avg. Yield	Reaction Time	Scalability
Halide Exchange	Indole-3-sulfonyl chloride	KF, 18-crown-6, MeCN	85–95%	4–8 h	High (Gram+)
Direct Conversion	Indole-3-sulfonic acid	TMAC (5 mol%), KF	70–85%	12 h	Moderate
Direct C-H Func.	1H-Indole (Unsubstituted)	DABSO, Selectfluor	50–75%	16–24 h	Low/Moderate

Validated Experimental Protocols (SOPs)

SOP 1: Halide Exchange via Phase-Transfer Catalysis

Causality Note: Anhydrous conditions are absolute prerequisites. Trace water acts as a competing nucleophile, leading to the irreversible hydrolysis of the sulfonyl chloride back to the sulfonic acid.

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Reagent Loading: Charge the flask with 1H-indole-3-sulfonyl chloride (1.0 mmol, 1.0 equiv).

• Solvation: Add 5.0 mL of anhydrous acetonitrile (MeCN) to achieve a 0.2 M concentration.

• Catalyst & Nucleophile Addition: Add 18-crown-6 ether (0.1 mmol, 0.1 equiv) followed by spray-dried Potassium Fluoride (KF) (3.0 mmol, 3.0 equiv). Note: Spray-dried KF provides a significantly higher surface area, maximizing the generation of naked fluoride.

• Reaction: Stir the heterogeneous mixture vigorously at 25 °C for 6 hours. Monitor the consumption of the starting material via LC-MS or TLC (Hexanes/EtOAc, 3:1).

• Workup: Quench the reaction by adding 10 mL of distilled water. Extract the aqueous layer with Ethyl Acetate ( 3×15 mL). Combine the organic layers, wash with brine (15 mL), and dry over anhydrous Na2​SO4​ .

• Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography to yield the pure 1H-indole-3-sulfonyl fluoride.

SOP 2: TMAC-Mediated Conversion of Sulfonic Acids

Causality Note: TMAC is utilized because the bulky tetramethylammonium cation stabilizes the transition state during the initial dehydration/activation step, significantly lowering the activation energy barrier compared to uncatalyzed systems[2].

• Preparation: In a 25 mL pressure vial, dissolve 1H-indole-3-sulfonic acid (1.0 mmol, 1.0 equiv) in 4.0 mL of anhydrous N,N-Dimethylformamide (DMF).

• Activation: Add tetramethylammonium chloride (TMAC) (0.05 mmol, 5 mol%) and Potassium Bifluoride ( KHF2​ ) (2.5 mmol, 2.5 equiv).

• Reaction: Seal the vial and heat the mixture to 50 °C for 12 hours behind a blast shield.

• Workup: Cool to room temperature, dilute with 20 mL of Diethyl Ether, and wash extensively with water ( 5×10 mL) to remove the DMF and unreacted salts.

• Isolation: Dry the organic layer over MgSO4​ , filter, and concentrate in vacuo to afford the target sulfonyl fluoride.

References

• Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids Source: PMC - NIH URL
• Source: Chinese Chemical Society (ccspublishing.org.cn)
• Synthesis of Indole‐ or Carbazole‐Tethered β‐Sulfonyl Fluorides Using Ethenesulfonyl Fluoride via Rh(III)
• One-Pot Three-Component Synthesis of Indolyl-4H-chromene-3-sulfonyl Fluoride: A Class of Important Pharmacophore Source: ACS Publications URL
• Direct Fluorosulfonamidation of (Hetero)
• Regioselective C2-Sulfonylation of Indoles and Pyrroles via SO2 Insertions Source: PMC - NIH URL
• Multicomponent Synthesis of Fluorine-Containing Bioactive Compounds and Drugs Source: ResearchGate URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Regioselective C2-Sulfonylation of Indoles and Pyrroles via SO2 Insertions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

crystal structure and conformational analysis of 1H-indole-3-sulfonyl fluoride

Title: Crystal Structure, Conformational Analysis, and SuFEx Applications of 1H-Indole-3-Sulfonyl Fluoride: A Technical Whitepaper Target Audience: Researchers, Application Scientists, and Drug Development Professionals

Executive Summary

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has revolutionized late-stage functionalization and targeted protein degradation (TPD). At the forefront of this chemical renaissance is 1H-indole-3-sulfonyl fluoride , a privileged pharmacophore that merges the biological ubiquity of the indole core with the precise, tunable reactivity of the sulfonyl fluoride electrophile[1]. Unlike traditional sulfonyl chlorides, which are prone to rapid hydrolytic degradation, sulfonyl fluorides maintain exceptional stability in aqueous and physiological environments, reacting exclusively under specific catalytic or microenvironmental triggers[2].

This whitepaper provides an in-depth analysis of the crystallographic geometry, conformational dynamics, and mechanistic applications of 1H-indole-3-sulfonyl fluoride, equipping synthetic chemists and chemical biologists with the foundational logic and self-validating protocols necessary to deploy this motif in drug discovery.

Crystallographic Geometry and Conformational Analysis

The unique reactivity of 1H-indole-3-sulfonyl fluoride is fundamentally dictated by its S(VI) tetrahedral geometry. X-ray crystallographic studies of related sulfonyl fluorides reveal a highly polarized, yet kinetically inert, S–F bond[3]. The high oxidation state of the sulfur atom, combined with the extreme electronegativity of fluorine, lowers the energy of the S–F σ∗ antibonding orbital, shielding it from spontaneous hydrolysis while priming it for targeted nucleophilic attack[2].

Conformationally, the indole ring maintains strict planarity. The critical structural parameter is the dihedral angle between the indole plane and the sulfonyl fluoride group. To minimize steric clashes between the sulfonyl oxygen atoms and the C2/C4 protons of the indole core, the –SO₂F group typically adopts a staggered conformation.

Table 1: Consensus Crystallographic Parameters for Indole-Sulfonyl Fluorides

Parameter	Typical Value (Å / °)	Conformational & Mechanistic Significance
S–F Bond Length	1.54 – 1.56 Å	Highly polarized; resists spontaneous hydrolysis but allows heterolytic cleavage under catalysis[3].

| S=O Bond Length | 1.42 – 1.48 Å | Strong double-bond character; stabilizes the S(VI) center via d-p π back-bonding[3]. | | C(Indole)–S Bond Length | 1.74 – 1.78 Å | Provides a rigid, electronically coupled linkage to the electron-rich indole core. | | O=S=O Bond Angle | 115° – 120° | The largest angle in the tetrahedron, driven by oxygen lone-pair electrostatic repulsion. | | F–S–C Bond Angle | 92° – 98° | Compressed angle; dictates the apical trajectory required for incoming nucleophiles. |

Mechanistic Causality of SuFEx Reactivity

The transition from a stable building block to a covalent conjugate relies on the SuFEx catalytic cycle. In the absence of a catalyst, the S–F bond is virtually inert to phenols and aliphatic amines. However, the introduction of a strong, non-nucleophilic amidine base—such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)—alters the kinetic landscape[1].

Causality of Catalysis: DBU does not directly attack the sulfur center. Instead, it forms a strong hydrogen-bonded complex with the incoming nucleophile (e.g., a phenol), significantly enhancing its nucleophilicity. As the activated phenoxide attacks the S(VI) center, the S–F bond undergoes heterolytic cleavage, releasing a fluoride ion that is thermodynamically sequestered by the protonated DBU as a stable [DBU-H]⁺F⁻ salt[4].

Fig 1: Mechanistic pathway of DBU-catalyzed SuFEx coupling with 1H-indole-3-sulfonyl fluoride.

Self-Validating Experimental Protocol: SuFEx Coupling

To ensure scientific integrity, the following protocol for synthesizing indole-3-sulfonate esters is designed as a self-validating system . It integrates built-in analytical checkpoints that confirm reaction progress without relying on assumptions.

Materials Required:

• 1H-indole-3-sulfonyl fluoride (1.0 equiv, 1.0 mmol)

• Target Phenol (1.1 equiv, 1.1 mmol)

• DBU (0.2 equiv, 0.2 mmol)

• Anhydrous Acetonitrile (MeCN, 5.0 mL)

Step-by-Step Methodology:

• Reaction Assembly: In an oven-dried 10 mL round-bottom flask under an inert argon atmosphere, dissolve 1H-indole-3-sulfonyl fluoride and the target phenol in anhydrous MeCN.

  • Causality: MeCN is chosen for its high dielectric constant, which stabilizes the polar transition state of the SuFEx reaction without acting as a competing nucleophile.

• Catalytic Initiation: Add DBU dropwise at room temperature. Stir the reaction mixture vigorously.

• Validation Checkpoint 1 (TLC): After 30 minutes, perform Thin-Layer Chromatography (Hexanes:EtOAc 3:1).

  • Validation Logic: The highly polar phenol spot should be consumed, replaced by a distinct, higher Rf​ spot corresponding to the less polar sulfonate ester.

• Validation Checkpoint 2 ( 19 F NMR Spectroscopy - Critical Step): Withdraw a 50 μ L aliquot, dilute in CDCl 3​ , and acquire a rapid 19 F NMR spectrum.

  • Validation Logic: Unreacted 1H-indole-3-sulfonyl fluoride exhibits a sharp, diagnostic singlet between +65 to +75 ppm . The complete disappearance of this signal is the absolute, self-validating proof of quantitative S–F bond cleavage and successful coupling.

• Workup and Isolation: Dilute the mixture with EtOAc (15 mL) and wash with 0.1 M HCl (2 x 10 mL) followed by brine.

  • Causality: The acidic wash effectively protonates and removes the DBU catalyst and the liberated fluoride ions, preventing reverse hydrolysis. Dry the organic layer over MgSO 4​ , filter, and concentrate in vacuo.

Applications in Targeted Protein Degradation (TPD)

Beyond basic synthesis, the sulfonyl fluoride warhead has become a cornerstone in the rational design of covalent Proteolysis-Targeting Chimeras (PROTACs). Recent structure-guided optimizations have successfully replaced traditional, reversible recognition motifs (such as the hydroxyproline motif in Von Hippel-Lindau (VHL) ligands) with sulfonyl fluorides[5].

For instance, the development of VHL-SF1 and VHL-SF2 demonstrated that sulfonyl fluorides can covalently modify specific serine residues (e.g., Ser110) within the HIF1 α binding site of the VHL E3 ligase[6]. By incorporating the indole-3-sulfonyl fluoride motif into bifunctional degraders, researchers can leverage the indole ring for enhanced π−π stacking and hydrophobic pocket occupation, while the sulfonyl fluoride acts as a proximity-driven, proximity-activated covalent warhead[5]. Because the S–F bond is highly stable at physiological pH, it travels through the cellular environment inertly, reacting only when perfectly oriented by the protein's microenvironment[7].

References

• Modular synthesis of functional libraries by accelerated SuFEx click chemistry. Chemical Science.[Link]

• Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs. Journal of Medicinal Chemistry / bioRxiv.[Link]

• Structure-guided design and optimization of covalent VHL-targeted sulfonyl fluoride PROTACs. bioRxiv.[Link]

• Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs. ACS Publications.[Link]

• Flash Communication: Sulfonyl Fluoride Activation via S–F and C–S Bond Cleavage by a Ni(0) Bis-Bidentate N-Heterocyclic Carbene Complex. Organometallics.[Link]

• Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. Chemical Science.[Link]

• DBU-Mediated [3+3] Annulation of Indolin-3/2-ones and Ethenesulfonyl Fluorides: An Approach to Indole-Fused δ-Sultones. The Journal of Organic Chemistry.[Link]

Sources

• 1. Modular synthesis of functional libraries by accelerated SuFEx click chemistry - Chemical Science (RSC Publishing) DOI:10.1039/D3SC05729A [pubs.rsc.org]
• 2. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure-guided design and optimization of covalent VHL-targeted sulfonyl fluoride PROTACs | bioRxiv [biorxiv.org]
• 7. pubs.acs.org [pubs.acs.org]

The Reactivity Profile of 1H-Indole-3-sulfonyl Fluoride: A Nexus of Privileged Scaffolds and Modern Covalent Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The convergence of the privileged indole scaffold with the burgeoning field of sulfur(VI) fluoride exchange (SuFEx) chemistry has brought 1H-indole-3-sulfonyl fluoride to the forefront as a molecule of significant interest in organic synthesis and drug discovery. This technical guide provides a comprehensive exploration of the synthesis, reactivity, and applications of 1H-indole-3-sulfonyl fluoride. We delve into the nuanced electronic properties of this reagent, which arise from the interplay between the electron-rich indole nucleus and the powerfully electrophilic sulfonyl fluoride moiety. This document serves as a detailed resource, offering not only theoretical insights but also actionable experimental protocols and data to empower researchers in leveraging the unique chemical biology of this versatile building block.

Introduction: The Strategic Importance of 1H-Indole-3-sulfonyl Fluoride

The indole motif is a cornerstone in medicinal chemistry, forming the structural core of a vast array of natural products and pharmaceuticals.[1] Its inherent biological activity is often attributed to its ability to participate in various non-covalent interactions within protein binding sites. The strategic functionalization of the indole ring, particularly at the C3-position, has been a long-standing objective for medicinal chemists seeking to modulate the pharmacological profiles of indole-containing compounds.

In parallel, the advent of SuFEx "click" chemistry has revolutionized the way chemists approach the synthesis of complex molecules and the development of covalent inhibitors.[2] Sulfonyl fluorides, the linchpins of SuFEx chemistry, offer a unique balance of stability and reactivity, remaining inert in many chemical environments while exhibiting controlled reactivity towards nucleophiles under specific conditions.[2][3]

1H-Indole-3-sulfonyl fluoride emerges at the intersection of these two powerful domains. The placement of the sulfonyl fluoride group at the electron-rich C3-position of the indole ring creates a fascinating chemical entity with a distinct reactivity profile. This guide will elucidate the synthesis of this molecule and explore its utility as both a stable precursor for 3-substituted indoles and a reactive electrophile for covalent modification and click chemistry applications.

Synthesis of 1H-Indole-3-sulfonyl Fluoride

The synthesis of 1H-indole-3-sulfonyl fluoride is not as straightforward as a direct electrophilic fluorosulfonylation of indole due to the propensity of the indole nucleus to undergo polymerization under harsh acidic conditions.[4] A more controlled and widely applicable approach involves a two-step sequence: the initial synthesis of 1H-indole-3-sulfonyl chloride followed by a halide exchange reaction.

Synthesis of 1H-Indole-3-sulfonyl Chloride

The direct C3-sulfonylation of indole can be achieved using the pyridine-sulfur trioxide complex (Py·SO₃) in a suitable solvent like pyridine. This method circumvents the use of strong acids that can degrade the indole ring.[5]

Experimental Protocol: Synthesis of 1H-Indole-3-sulfonyl Chloride

• Reaction Setup: To a solution of 1H-indole (1.0 eq) in anhydrous pyridine (0.5 M) at 0 °C under an inert atmosphere (N₂ or Ar), add the pyridine-sulfur trioxide complex (1.5 eq) portion-wise over 30 minutes.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, carefully pour the reaction mixture into ice-water and acidify with dilute HCl to pH 2-3.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude 1H-indole-3-sulfonic acid is then converted to the sulfonyl chloride.

• Chlorination: To the crude sulfonic acid, add thionyl chloride (3.0 eq) and a catalytic amount of dimethylformamide (DMF). Heat the mixture at 60-70 °C for 2-3 hours.

• Isolation: Carefully quench the reaction by pouring it onto ice. The precipitated 1H-indole-3-sulfonyl chloride can be collected by filtration, washed with cold water, and dried under vacuum.

Conversion to 1H-Indole-3-sulfonyl Fluoride

The conversion of the sulfonyl chloride to the more stable sulfonyl fluoride is typically achieved through a nucleophilic fluoride exchange reaction. A robust method utilizes potassium fluoride in a biphasic acetone/water system.[6]

Experimental Protocol: Synthesis of 1H-Indole-3-sulfonyl Fluoride

• Reaction Setup: Dissolve the crude 1H-indole-3-sulfonyl chloride (1.0 eq) in acetone (0.5 M).

• Fluoride Source: In a separate flask, prepare a solution of potassium fluoride (2.0 eq) in water.

• Reaction: Add the aqueous KF solution to the acetone solution of the sulfonyl chloride and stir vigorously at room temperature for 4-6 hours.

• Work-up and Purification: Monitor the reaction by TLC. Upon completion, remove the acetone under reduced pressure. Extract the aqueous residue with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The crude product can be purified by column chromatography on silica gel.

Reactivity Profile of 1H-Indole-3-sulfonyl Fluoride

The reactivity of 1H-indole-3-sulfonyl fluoride is governed by the electrophilic nature of the sulfur(VI) center, which is influenced by the electron-donating properties of the indole ring. This duality in its electronic nature gives rise to a rich and nuanced reactivity profile.

Electrophilic Nature and SuFEx Reactivity

The sulfonyl fluoride group is a potent electrophile, making 1H-indole-3-sulfonyl fluoride an excellent substrate for SuFEx click chemistry. It readily reacts with a variety of nucleophiles, including amines, phenols, and thiols, under appropriate catalytic conditions to form stable sulfonamides, sulfonates, and thioesters, respectively.[7]

The electron-rich nature of the indole ring can modulate the reactivity of the sulfonyl fluoride. While the nitrogen lone pair participates in the aromatic system, it can also exert an electron-donating effect, which might slightly temper the electrophilicity of the sulfur atom compared to a simple arylsulfonyl fluoride. However, the powerful electron-withdrawing nature of the SO₂F group ensures that the sulfur center remains highly susceptible to nucleophilic attack.

Caption: SuFEx reactivity of 1H-indole-3-sulfonyl fluoride.

Role as a Leaving Group Precursor

A fascinating aspect of the reactivity of 3-sulfonylindoles is the ability of the sulfonyl group to act as a leaving group under basic conditions, leading to the in situ formation of a vinylogous imine intermediate.[8] This reactive intermediate can then be trapped by a wide range of nucleophiles, providing a powerful method for the C3-functionalization of indoles.[8] While this reactivity is well-documented for arenesulfonyl indoles, it is plausible that 1H-indole-3-sulfonyl fluoride could participate in similar transformations, with the fluoride anion being the leaving group.

Caption: Proposed reactivity as a leaving group precursor.

Applications in Drug Discovery and Chemical Biology

The unique reactivity profile of 1H-indole-3-sulfonyl fluoride makes it a highly valuable tool for drug discovery and chemical biology.

• Covalent Inhibitors: The sulfonyl fluoride moiety can act as a "warhead" to form covalent bonds with nucleophilic amino acid residues (e.g., serine, lysine, tyrosine) in protein active sites.[3] The indole scaffold can serve as a recognition element, guiding the molecule to the target protein. This allows for the development of highly potent and selective irreversible inhibitors.

• Activity-Based Probes: By incorporating a reporter tag (e.g., a fluorophore or a biotin moiety) onto the indole nucleus, 1H-indole-3-sulfonyl fluoride derivatives can be used as activity-based probes to identify and study the function of specific enzymes in complex biological systems.

• Late-Stage Functionalization: The robust nature of the sulfonyl fluoride group allows for its incorporation early in a synthetic sequence. The SuFEx reaction can then be employed in the final stages to introduce diversity and rapidly generate libraries of compounds for biological screening.

Spectroscopic and Analytical Data

Table 1: Predicted Spectroscopic Data for 1H-Indole-3-sulfonyl Fluoride

Spectroscopic Technique	Predicted Key Features
¹H NMR	Aromatic protons of the indole ring (δ 7.0-8.0 ppm), with the C2-H appearing as a downfield singlet or doublet. A broad singlet for the N-H proton (δ > 8.0 ppm).
¹³C NMR	Resonances for the eight indole carbons, with the C3-carbon bearing the sulfonyl fluoride group being significantly deshielded.
¹⁹F NMR	A characteristic singlet for the sulfonyl fluoride group, with a chemical shift that is sensitive to the electronic environment.[9]
IR Spectroscopy	Strong absorption bands corresponding to the asymmetric and symmetric stretching of the S=O bonds (approx. 1400-1450 cm⁻¹ and 1200-1250 cm⁻¹). A band for the S-F stretch.
Mass Spectrometry	A molecular ion peak corresponding to the exact mass of C₈H₆FNO₂S.

Conclusion and Future Outlook

1H-Indole-3-sulfonyl fluoride stands as a testament to the power of combining privileged scaffolds with modern synthetic methodologies. Its dual reactivity as a stable precursor for C3-functionalized indoles and as a reactive electrophile for SuFEx chemistry and covalent labeling positions it as a highly versatile building block for organic synthesis, medicinal chemistry, and chemical biology. As our understanding of its reactivity deepens and new applications are discovered, 1H-indole-3-sulfonyl fluoride is poised to become an indispensable tool in the development of novel therapeutics and chemical probes. Future research will likely focus on expanding the scope of its reactions, developing catalytic enantioselective transformations, and applying it to the synthesis of increasingly complex and biologically relevant molecules.

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• Kumar, A., et al. (2023). Synthesis of 3-sulfenylindole derivatives from 4-hydroxy-2H-chromene-2-thione and indole using oxidative cross-dehydrogenative coupling reaction and anti-proliferative activity study of some of their sulfone derivatives. Bioorganic & Medicinal Chemistry Letters, 96, 129505.

• Jasinski, J. P., et al. (2015). Synthesis, Crystal Structures, and DFT Calculations of Three New Cyano(phenylsulfonyl)indoles and a Key Synthetic Precursor Compound. Molecules, 20(9), 16688–16703. [Link]

• Wang, C., et al. (2018). Selective sulfonylation and diazotization of indoles. Organic & Biomolecular Chemistry, 16(21), 3918–3922. [Link]

• Ge, Y.-Y., et al. (2024). One-Pot Three-Component Synthesis of Indolyl-4H-chromene-3-sulfonyl Fluoride: A Class of Important Pharmacophore. The Journal of Organic Chemistry, 89(5), 3048–3059. [Link]

• Quora. (2023, May 2). Why does electrophilic substitution in indole take place on C3 atom instead of the benzene ring although benzene has more electron density than pyrrole ring? Retrieved from [Link]

• Kaur, M., et al. (2020). Synthesis of Medicinally Important Indole Derivatives: A Review. Current Organic Synthesis, 17(7), 513–527.

• Amblard, F., et al. (2021). Synthetic Routes to Arylsulfonyl Fluorides. Catalysts, 11(7), 830. [Link]

• Thomson, B. J., et al. (2022). Facile synthesis of sulfonyl fluorides from sulfonic acids. Chemical Communications, 58(98), 13629–13632. [Link]

• Singh, V., & Singh, P. (2021). Arenesulfonyl indole: new precursor for diversification of C-3 functionalized indoles. RSC Advances, 11(6), 3329–3351. [Link]

• Cornella, J., et al. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. European Journal of Organic Chemistry, 2020(15), 2497–2500.
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• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. [Link]

• Chanaj-Kaczmarek, J., et al. (2024). The crystal structures and Hirshfeld surface analysis of three new bromo-substituted 3-methyl-1-(phenylsulfonyl)-1H-indole derivatives.

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• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole.
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A Comprehensive Technical Guide to the Safe Handling of 1H-Indole-3-Sulfonyl Fluoride for Research and Drug Development Professionals

This document provides in-depth technical guidance on the safe handling, storage, and disposal of 1H-indole-3-sulfonyl fluoride, a reactive chemical intermediate of increasing importance in medicinal chemistry and chemical biology. As a member of the sulfonyl fluoride class of compounds, it serves as a versatile precursor for the synthesis of sulfonamides and other sulfur(VI)-containing molecules. Its utility as a covalent probe and inhibitor in drug discovery underscores the need for a thorough understanding of its potential hazards and the implementation of robust safety protocols.[1][2] This guide is intended for researchers, scientists, and drug development professionals who may handle this compound in a laboratory setting.

Hazard Identification and Risk Assessment

Extrapolated Hazard Profile

Based on the hazard classifications for the analogous compound, 1H-indole-3-sulfonyl chloride , it is prudent to assume that 1H-indole-3-sulfonyl fluoride exhibits a similar hazard profile.[3] The primary hazards are anticipated to be:

• Acute Toxicity (Oral): Harmful if swallowed.

• Skin Corrosion/Irritation: Causes severe skin burns.

• Serious Eye Damage/Irritation: Causes serious eye damage.

Data for a related compound, 1H-indole-5-sulfonyl fluoride , also indicates potential for acute toxicity and skin corrosion.[4]

The Reactivity of Sulfonyl Fluorides and the Potential for Hydrogen Fluoride (HF) Release

A critical and often overlooked hazard associated with sulfonyl fluorides is their potential to hydrolyze, particularly in the presence of water or other nucleophiles, to release hydrogen fluoride (HF) . HF is a highly toxic and corrosive substance that can cause severe, delayed-onset burns to the skin, eyes, and respiratory tract. Systemic toxicity following extensive exposure can be fatal. The risk of HF release necessitates stringent control measures and specialized first-aid preparedness.

The reactivity of sulfonyl fluorides is a key aspect of their utility in chemical biology, where they can covalently modify amino acid residues in proteins.[1] However, this same reactivity is the source of their primary handling hazards.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is essential for the safe handling of 1H-indole-3-sulfonyl fluoride.

Engineering Controls

• Chemical Fume Hood: All manipulations of 1H-indole-3-sulfonyl fluoride, including weighing, dispensing, and reaction setup, must be conducted in a certified chemical fume hood with a face velocity of 80-120 feet per minute.

• Safety Shower and Eyewash Station: A readily accessible and regularly tested safety shower and eyewash station are mandatory in the immediate work area.

Personal Protective Equipment (PPE)

The following PPE is the minimum requirement for handling 1H-indole-3-sulfonyl fluoride:

PPE Item	Specification	Rationale
Gloves	Double-gloving with nitrile or neoprene gloves.	Provides protection against skin contact and allows for safe removal of the outer glove in case of contamination.
Eye Protection	Chemical splash goggles. A face shield should be worn over the goggles when handling larger quantities or when there is a significant splash risk.	Protects against splashes to the eyes, which can cause severe and irreversible damage.
Lab Coat	Flame-resistant lab coat with full-length sleeves and a secure closure.	Protects the body from splashes and spills.
Footwear	Closed-toe shoes made of a non-porous material.	Protects the feet from spills.

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is paramount to minimizing the risk of exposure and incidents.

Weighing and Dispensing Workflow

The following diagram outlines the recommended workflow for weighing and dispensing 1H-indole-3-sulfonyl fluoride:

Caption: Workflow for weighing and dispensing 1H-indole-3-sulfonyl fluoride.

Reaction Setup and Work-Up

• Inert Atmosphere: Reactions involving 1H-indole-3-sulfonyl fluoride should be conducted under an inert atmosphere (e.g., nitrogen or argon) to minimize hydrolysis from atmospheric moisture.

• Solvent Choice: Use anhydrous solvents to prevent premature reaction and HF generation.

• Quenching: At the end of the reaction, the reaction mixture must be quenched carefully. A common method is the slow addition of the reaction mixture to a stirred, cooled solution of a weak base, such as saturated aqueous sodium bicarbonate. This will neutralize any remaining sulfonyl fluoride and any HF that may have formed. The quenching process should be performed in the fume hood.

Storage

• Container: Store 1H-indole-3-sulfonyl fluoride in a tightly sealed, clearly labeled container.

• Environment: The storage location should be a cool, dry, and well-ventilated area, away from incompatible materials such as water, strong acids, strong bases, and oxidizing agents.

• Secondary Containment: The primary container should be stored in a secondary container to contain any potential leaks.

Spill and Emergency Procedures

Prompt and correct action is crucial in the event of a spill or exposure.

Spill Response

The appropriate response to a spill will depend on its size and location.

Spill Size	Procedure
Small Spill (in a fume hood)	1. Alert nearby personnel. 2. Wearing appropriate PPE, cover the spill with a dry, inert absorbent material (e.g., sand, vermiculite). 3. Carefully collect the absorbed material into a designated hazardous waste container. 4. Decontaminate the spill area with a suitable solution (e.g., a dilute solution of sodium bicarbonate), followed by a final wipe-down with soap and water.
Large Spill (or any spill outside of a fume hood)	1. Evacuate the immediate area. 2. Alert your supervisor and the institutional Environmental Health and Safety (EHS) department immediately. 3. Prevent others from entering the area. 4. Only personnel trained in hazardous spill response should attempt to clean up a large spill.

Exposure Procedures

The following diagram illustrates the immediate actions to be taken in case of personal exposure:

Caption: Emergency procedures for personal exposure to 1H-indole-3-sulfonyl fluoride.

Waste Disposal

All waste contaminated with 1H-indole-3-sulfonyl fluoride must be treated as hazardous waste.

• Solid Waste: Contaminated gloves, weighing paper, and absorbent materials should be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused or quenched reaction mixtures should be collected in a designated, labeled hazardous waste container.

• Disposal Vendor: All hazardous waste must be disposed of through the institution's approved hazardous waste management program.

Conclusion

1H-indole-3-sulfonyl fluoride is a valuable research chemical with a significant, manageable hazard profile. By understanding its reactivity, particularly the potential for the release of hydrogen fluoride, and by rigorously implementing the engineering controls, personal protective equipment, and handling protocols outlined in this guide, researchers can work with this compound safely and effectively. A proactive and informed approach to safety is the cornerstone of responsible scientific practice.

References

• Li, Y., et al. (2024). One-Pot Three-Component Synthesis of Indolyl-4H-chromene-3-sulfonyl Fluoride: A Class of Important Pharmacophore. The Journal of Organic Chemistry.

• PubChem. (n.d.). 2-(4-fluoro-1H-indol-3-yl)ethane-1-sulfonyl fluoride. Retrieved from [Link]

• Chemsrc. (2025). 5-formyl-1H-indole-3-sulfonyl fluoride. Retrieved from [Link]

• American Elements. (n.d.). 1H-indole-5-sulfonyl fluoride. Retrieved from [Link]

• PubChem. (n.d.). 1H-indole-3-sulfonyl chloride. Retrieved from [Link]

• NextSDS. (n.d.). 1H-indole-5-sulfonyl fluoride — Chemical Substance Information. Retrieved from [Link]

• PubChem. (n.d.). 1H-indole-7-sulfonyl fluoride. Retrieved from [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659.
• Anglès, F., et al. (2021). Synthetic Routes to Arylsulfonyl Fluorides.

• Organic Chemistry Portal. (n.d.). Sulfonyl fluoride synthesis by fluorination. Retrieved from [Link]

• Qin, H.-L., & Sun, B. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. RSC Advances, 9(26), 14863-14867.

• PubChem. (n.d.). 1H-indole-3-sulfonic acid. Retrieved from [Link]

• Jee, S., et al. (2020). Synthesis and Reactions of 3,3-Difluoro-2-exo-methylidene Indolines. Organic Letters, 22(9), 3465–3470.

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Protocols & Analytical Methods

Application Note: High-Fidelity SuFEx Conjugation Using 1H-Indole-3-Sulfonyl Fluoride

Mechanistic Rationale & Strategic Importance

The indole core is a universally privileged scaffold in medicinal chemistry, forming the backbone of numerous kinase inhibitors, GPCR ligands, and antimicrobial agents. Functionalizing the C3 position of the indole ring with a sulfonyl fluoride moiety establishes a highly stable yet selectively reactive electrophilic hub[1].

Unlike traditional sulfonyl chlorides, which are highly susceptible to rapid hydrolysis and off-target nucleophilic attack, 1H-indole-3-sulfonyl fluorides exhibit "spring-loaded" reactivity. They remain entirely inert to water, weak nucleophiles, and oxidants under neutral conditions. However, when exposed to specific base catalysts, they undergo rapid Sulfur(VI) Fluoride Exchange (SuFEx) to form highly stable sulfonates or sulfonamides[2]. This orthogonal reactivity makes 1H-indole-3-sulfonyl fluoride an exceptional building block for late-stage functionalization, bioconjugation, and the modular synthesis of functional libraries[2].

Experimental Design & Causality

A successful SuFEx protocol is not merely a mixture of reagents; it is a carefully balanced thermodynamic system. The following parameters dictate the success of the conjugation:

• Catalyst Selection (DBU): 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is the optimal catalyst. Causality: DBU serves a dual mechanistic purpose. First, its strong amidine basicity (pKa ~13.5 in MeCN) efficiently deprotonates phenols and activates amines. Second, DBU facilitates the cleavage of the highly stable S–F bond by stabilizing the pentacoordinate S(VI) transition state through hydrogen bonding with the departing fluoride ion, significantly lowering the activation energy barrier[3].

• Solvent Dynamics (Acetonitrile): MeCN is selected as the primary solvent. Causality: MeCN possesses a high dielectric constant, which stabilizes the polar transition state of the SuFEx reaction without acting as a competing nucleophile. Furthermore, it fully solubilizes the polar indole core, the nucleophile, and the organic base, ensuring a homogeneous catalytic cycle[4].

• Temperature Control: Causality: The inherent stability of the S–F bond dictates thermal requirements. While unhindered primary amines react rapidly at room temperature, sterically hindered phenols or anilines require mild heating (40–50 °C) to provide the necessary kinetic energy for S–F bond cleavage[2].

Visualization of the SuFEx Pathway

Mechanistic pathway of base-catalyzed SuFEx conjugation using 1H-indole-3-sulfonyl fluoride.

Materials & Reagents

Reagent / Material	Role in Protocol	Equivalents	Notes
1H-Indole-3-sulfonyl fluoride	Electrophilic Hub	1.0 eq	Store at RT; moisture-tolerant.
Nucleophile (Ar-OH / R-NH₂)	Coupling Partner	1.1 - 1.2 eq	Ensure high purity to prevent side reactions.
DBU	Base Catalyst	0.1 - 0.2 eq	Use fresh, anhydrous DBU for optimal kinetics.
Acetonitrile (MeCN)	Solvent	0.2 M	HPLC grade or anhydrous preferred.
Ethyl Acetate / Hexanes	Extraction & Purification	N/A	For standard aqueous work-up and chromatography.

Detailed Step-by-Step Protocol

Phase 1: Reaction Assembly

• Substrate Preparation: To an oven-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add 1H-indole-3-sulfonyl fluoride (1.0 mmol, 1.0 eq) and the desired nucleophile (phenol or amine, 1.1 mmol, 1.1 eq).

• Solvation: Suspend the solid mixture in anhydrous Acetonitrile (5.0 mL) to achieve a 0.2 M concentration. Stir at 400 rpm until a homogeneous solution or fine suspension is achieved.

Phase 2: Catalytic Activation 3. Catalyst Introduction: Add DBU (0.1 mmol, 10 mol%) dropwise to the stirring mixture via a micro-syringe. Note: For sterically hindered or electron-deficient nucleophiles, increase DBU loading to 20 mol%. 4. Thermal Incubation: Seal the flask with a septum. If reacting with unhindered primary amines, maintain at room temperature (25 °C). If reacting with phenols or secondary amines, transfer the flask to a pre-heated oil bath at 40–50 °C.

Phase 3: Work-up and Isolation 5. Quenching: Once the reaction is deemed complete (see Section 7), quench the mixture by adding 5.0 mL of saturated aqueous NH₄Cl. Causality: This neutralizes the DBU and halts any further catalytic activity, preventing late-stage degradation[4]. 6. Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Combine the organic layers and wash with brine (15 mL) to remove residual polar impurities. 7. Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator. 8. Purification: Purify the crude residue via flash column chromatography (Silica gel, typically eluting with a gradient of 10-30% Ethyl Acetate in Hexanes) to afford the pure indole-3-sulfonate or sulfonamide.

Quantitative Data: Nucleophile Scope & Optimization

The table below summarizes the expected reaction kinetics and yields based on the electronic and steric nature of the nucleophile, demonstrating the broad applicability of this SuFEx protocol.

Nucleophile Type	Example Substrate	Catalyst Loading	Temp (°C)	Time (h)	Expected Isolated Yield (%)
Primary Amine	Benzylamine	10 mol% DBU	25	1 - 2	> 95%
Unhindered Phenol	Phenol	10 mol% DBU	25	2 - 4	90 - 95%
Secondary Amine	Morpholine	20 mol% DBU	40	4 - 6	85 - 90%
Hindered Phenol	2,6-Dimethylphenol	20 mol% DBU	50	12 - 16	75 - 82%

Self-Validating System & Troubleshooting

To ensure trustworthiness and reproducibility, this protocol relies on a self-validating analytical framework:

• In-Process Validation via ¹⁹F NMR: The most definitive way to track SuFEx kinetics is through ¹⁹F NMR. 1H-indole-3-sulfonyl fluoride exhibits a distinct, sharp signal in the ¹⁹F NMR spectrum (typically between +50 to +65 ppm depending on the solvent). The complete disappearance of this signal is a self-validating indicator of 100% conversion.

• Mass Shift Verification: LC-MS analysis should reveal a precise mass shift corresponding to the loss of a fluorine atom (-19 Da) and the addition of the nucleophile's mass minus one proton.

• Troubleshooting Stalled Reactions: If TLC or LC-MS indicates the reaction has stalled at <50% conversion (a common issue with highly electron-deficient phenols), do not add excess DBU . Excess amidine base can lead to unwanted N-deprotonation of the indole core. Instead, switch the catalyst to BEMP (20 mol%), a stronger, non-nucleophilic phosphazene base that provides superior activation for challenging substrates without promoting side reactions[4].

References

1.[1] Title: Synthesis of Indole‐ or Carbazole‐Tethered β‐Sulfonyl Fluorides Using Ethenesulfonyl Fluoride via Rh(III)‐Catalyzed C–H Activation Source: Applied Organometallic Chemistry (via ResearchGate) URL:

2.[4] Title: Base-Mediated Tandem Michael Addition and SuFEx Cyclization for the Synthesis of Sultone-Containing Spirooxindoles Source: ACS Omega URL:

3.[3] Title: Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub Source: PMC (National Institutes of Health) URL:

4.[2] Title: Modular synthesis of functional libraries by accelerated SuFEx click chemistry Source: Chemical Science (RSC Publishing) URL:

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Application Notes &amp; Protocols: 1H-Indole-3-Sulfonyl Fluoride in Activity-Based Protein Profiling (ABPP)

Introduction: Beyond Expression, Interrogating Protein Function

In the post-genomic era, understanding protein function within the complex and dynamic environment of the cell is a paramount challenge. While traditional proteomic methods provide a quantitative snapshot of protein abundance, they often fail to capture the functional state of these proteins. Activity-Based Protein Profiling (ABPP) has emerged as a powerful chemoproteomic strategy to directly address this gap.[1] ABPP utilizes active site-directed covalent probes to selectively label and identify functional enzymes in complex biological systems, providing a direct readout of their catalytic activity.[1][2]

At the heart of ABPP is the activity-based probe (ABP), a small molecule typically composed of three key elements: a reactive group or "warhead" that covalently modifies an active site residue, a binding group that directs the probe to a specific class of proteins, and a reporter tag for visualization or enrichment.[1][3] This guide focuses on a specific class of probes centered around the sulfonyl fluoride (SF) electrophile, a privileged warhead renowned for its unique balance of stability and reactivity.[4] We will explore the application of 1H-indole-3-sulfonyl fluoride as a versatile tool for researchers, scientists, and drug development professionals aiming to map functional protein landscapes.

The Sulfonyl Fluoride Warhead: A Versatile Tool for Covalent Targeting

The sulfonyl fluoride (SF) moiety has a long history in chemical biology, initially used to target the catalytic serine in proteases.[5] However, its true potential lies in its ability to react with a broader range of nucleophilic amino acid residues, including tyrosine, lysine, histidine, and threonine, depending on the specific protein microenvironment.[4][6][7] This context-dependent reactivity allows SF probes to target diverse enzyme classes beyond traditional cysteine-reactive warheads, significantly expanding the "ligandable" proteome.[6][8]

Unlike more reactive analogs like sulfonyl chlorides, sulfonyl fluorides exhibit remarkable stability in aqueous environments, minimizing off-target labeling and ensuring that covalent modification is primarily driven by binding affinity and the unique chemical context of a protein's active site.[4]

The 1H-indole-3-sulfonyl fluoride probe leverages this powerful chemistry. The indole scaffold is a common structural motif in many natural products and pharmaceuticals, recognized by a wide array of protein binding pockets. This design principle suggests that the probe will not only react with hyper-reactive residues across the proteome but may also show preferential labeling of proteins with an affinity for indole-like ligands.

Mechanism of Covalent Modification

The core of the ABPP application is the covalent reaction between the electrophilic sulfur atom of the sulfonyl fluoride and a nucleophilic amino acid side chain within a protein binding site. The protein microenvironment, often featuring proximal basic residues, can enhance the nucleophilicity of residues like tyrosine or lysine, facilitating the attack on the S-F bond and leading to the displacement of the fluoride ion.[5][9] This forms a stable, covalent sulfonyl-enzyme adduct.

Caption: Covalent modification of a tyrosine residue by 1H-indole-3-sulfonyl fluoride.

Experimental Workflows & Protocols

To be effective in a research setting, the 1H-indole-3-sulfonyl fluoride core structure must be functionalized with a reporter tag. For proteomic applications, this is typically an alkyne handle, which can be coupled to a biotin (for enrichment) or fluorophore (for imaging) tag via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry".[10][11]

Workflow 1: Proteome-Wide Target Identification

This workflow is designed to identify the full spectrum of protein targets for the indole-sulfonyl fluoride probe in a complex biological sample, such as a cell lysate. It employs an alkyne-tagged probe and click chemistry for biotinylation, followed by enrichment and mass spectrometry.

Caption: Competitive ABPP workflow to validate inhibitor-target engagement.

Protocol 2: Competitive ABPP for Inhibitor Validation

A. Procedure

• Inhibitor Pre-incubation:

  • Aliquot cell lysate (1-2 mg/mL) into separate tubes.

  • To each tube, add your test inhibitor at varying concentrations (e.g., from 10 nM to 100 µM). Include a vehicle-only (DMSO) control.

  • Pre-incubate for 30 minutes at room temperature.

  • Scientist's Note: Pre-incubation allows the reversible inhibitor to reach binding equilibrium with its target(s) before the covalent probe is introduced.

• Probe Labeling:

  • Add the Indole-SF-Alkyne probe to each tube at a fixed, non-saturating concentration (e.g., 10 µM).

  • Incubate for an additional 30-60 minutes.

• Analysis:

  • For Mass Spectrometry: Proceed with the Click Chemistry, Enrichment, and Digestion steps as described in Protocol 1. A decrease in the spectral counts or intensity of a given protein in the inhibitor-treated samples compared to the control indicates successful competition.

  • For Gel-Based Analysis: If using a fluorescently-tagged probe (or clicking to a fluorescent azide), quench the reaction by adding SDS-PAGE loading buffer. Run the samples on an SDS-PAGE gel and visualize using a fluorescence gel scanner. A dose-dependent decrease in the fluorescence of a protein band indicates target engagement by the inhibitor. [10]

Data Summary & Best Practices

Successful ABPP experiments depend on careful optimization. The following table provides starting points for key parameters.

Parameter	Recommended Range	Rationale & Key Considerations
Protein Concentration	1 - 2 mg/mL	Ensures sufficient target abundance for detection while minimizing viscosity.
Probe Concentration	1 - 50 µM	Must be optimized. Too low may not label targets sufficiently; too high can cause non-specific labeling. Start with a concentration titration.
Incubation Time	30 - 120 minutes	Dependent on probe reactivity and target abundance. Longer times may be needed for less reactive probes but increase the risk of hydrolysis.
Incubation Temperature	Room Temp to 37°C	37°C can accelerate labeling but may also impact protein stability. [12]
Click Reagents	1 mM CuSO₄, 1 mM TCEP, 100 µM TBTA, 100 µM Reporter Tag	These concentrations are standard for robust CuAAC reactions in complex proteomes. [10]

Conclusion

The 1H-indole-3-sulfonyl fluoride probe, and SF probes in general, represent a highly versatile class of tools for chemical biology and drug discovery. [7]Their ability to target a wide range of nucleophilic residues opens up new avenues for exploring enzyme function and identifying novel ligandable sites across the proteome. [6]By following the detailed protocols for proteome-wide profiling and competitive ABPP outlined in this guide, researchers can effectively leverage this chemistry to validate drug targets, screen for inhibitors, and gain unprecedented insights into the functional state of proteins in their native biological context.

References

• Title: Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases Source: PubMed URL: [Link]

• Title: Structure-based design and analysis of SuFEx chemical probes Source: PMC - NIH URL: [Link]

• Title: Advances in sulfonyl exchange chemical biology: expanding druggable target space Source: Royal Society of Chemistry URL: [Link]

• Title: Activation-Free Sulfonyl Fluoride Probes for Fragment Screening Source: MDPI URL: [Link]

• Title: Chemoproteomics with two common SuFEx electrophiles. (A) Structure of... Source: ResearchGate URL: [Link]

• Title: ABPP-CoDEL: Activity-Based Proteome Profiling-Guided Discovery of Tyrosine-Targeting Covalent Inhibitors from DNA-Encoded Libraries Source: ACS Publications URL: [Link]

• Title: Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators Source: PMC - NIH URL: [Link]

• Title: Quantifying drug-target engagement in live cells using sulfonyl fluoride chemical probes | Request PDF Source: ResearchGate URL: [Link]

• Title: Bioorthogonal Reactions in Activity-Based Protein Profiling Source: MDPI URL: [Link]

• Title: Detection of ABP binding sites and competitive ABPP. (A) Structure of a... Source: ResearchGate URL: [Link]

• Title: Sulfonyl fluoride analogues as activity-based probes for serine proteases Source: PubMed URL: [Link]

• Title: Activity-based protein profiling: A graphical review Source: PMC - NIH URL: [Link]

• Title: Fatty Acyl Sulfonyl Fluoride as an Activity-Based Probe for Profiling Fatty Acid-Associated Proteins in Living Cells Source: PubMed URL: [Link]

• Title: Sulfonyl fluorides as privileged warheads in chemical biology Source: PMC - NIH URL: [Link]

• Title: Rational Targeting of Active-Site Tyrosine Residues Using Sulfonyl Fluoride Probes Source: ACS Publications URL: [Link]

• Title: Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides Source: PubMed URL: [Link]

• Title: Activity-based proteomics Source: Wikipedia URL: [Link]

• Title: "Activity-based Protein Profiling" in Source: Scholarly Publications Leiden University URL: [Link]

• Title: Advanced Activity-Based Protein Profiling Application Strategies for Drug Development Source: Frontiers URL: [Link]

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• 2. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
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• 4. Sulfonyl fluorides as privileged warheads in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
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Synthesis of Indole-Based Sulfonamides from 1H-Indole-3-Sulfonyl Fluoride: An Application and Protocol Guide

Introduction: The Significance of Indole-Based Sulfonamides

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural backbone of numerous natural products and synthetic pharmaceuticals.[1][2] When fused with a sulfonamide moiety, the resulting indole-based sulfonamides exhibit a remarkable spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[2][3][4][5] The sulfonamide group, a privileged structure in its own right, imparts crucial physicochemical properties that enhance drug-like characteristics.[2][3] This guide provides a comprehensive overview and detailed protocols for the synthesis of this important class of compounds, focusing on a modern and efficient route starting from 1H-indole-3-sulfonyl fluoride.

Strategic Advantage of 1H-Indole-3-Sulfonyl Fluoride

Traditionally, the synthesis of sulfonamides has relied on the use of sulfonyl chlorides. However, these reagents are often hampered by their high reactivity, leading to poor selectivity with multifunctional molecules, and their instability, which complicates storage and handling.[6][7] In contrast, sulfonyl fluorides have emerged as superior alternatives due to their enhanced stability and more controlled reactivity.[6][7] The sulfur-fluorine bond is significantly stronger than the sulfur-chlorine bond, rendering sulfonyl fluorides less susceptible to hydrolysis and reduction.[7] This "tunable" reactivity allows for more precise and selective reactions, a concept central to modern synthetic strategies like Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.[8] The use of 1H-indole-3-sulfonyl fluoride as a precursor leverages these advantages for the clean and efficient synthesis of diverse indole-based sulfonamide libraries.

Reaction Mechanism and Catalytic Activation

The synthesis of sulfonamides from sulfonyl fluorides proceeds via nucleophilic substitution at the sulfur atom by an amine. Due to the inherent stability of the S-F bond, this reaction often requires activation to proceed at a practical rate, especially with less nucleophilic or sterically hindered amines.[6][7]

Several catalytic systems have been developed to facilitate this transformation. One effective approach involves the use of a Lewis acid, such as calcium triflimide [Ca(NTf2)2], to activate the sulfonyl fluoride.[6][7] The Lewis acid is proposed to coordinate to the oxygen atoms of the sulfonyl group, increasing its electrophilicity and rendering it more susceptible to nucleophilic attack by the amine.

Another powerful catalytic method employs a combination of 1-hydroxybenzotriazole (HOBt) and a silicon-based additive.[9] In this system, HOBt acts as a nucleophilic catalyst, activating the S(VI)-F bond to form a more reactive intermediate, which then readily reacts with the amine.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Indole-3-Sulfonamides using Calcium Triflimide Activation

This protocol is adapted from the general method for Lewis acid-catalyzed sulfonamide synthesis.[6][7]

Materials:

• 1H-Indole-3-sulfonyl fluoride

• Amine of choice (primary or secondary)

• Calcium triflimide [Ca(NTf2)2]

• tert-Amyl alcohol (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• To an oven-dried reaction vial, add 1H-indole-3-sulfonyl fluoride (1.0 equiv.), the desired amine (1.2 equiv.), and calcium triflimide (10 mol%).

• Add anhydrous tert-amyl alcohol to achieve a concentration of 0.1 M with respect to the sulfonyl fluoride.

• Seal the vial and heat the reaction mixture at 80 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with dichloromethane.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired indole-3-sulfonamide.

Protocol 2: Catalytic Amidation of 1H-Indole-3-Sulfonyl Fluoride using HOBt and Silicon Additives

This protocol is based on a broad-spectrum catalytic amidation method.[9]

Materials:

• 1H-Indole-3-sulfonyl fluoride

• Amine of choice (primary or secondary)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• 1,1,3,3-Tetramethyldisiloxane (TMDS)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• In a dry reaction vial, dissolve 1H-indole-3-sulfonyl fluoride (1.2 equiv.) and the amine (1.0 equiv.) in anhydrous DMSO.

• To this solution, add HOBt (1 mol%), DIPEA (2.0 equiv.), and TMDS (2.0 equiv.).

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction by TLC. For less reactive or sterically hindered amines, heating to 60 °C may be required.[9]

• After completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel to yield the pure indole-3-sulfonamide.

Data Presentation and Characterization

The synthesized indole-based sulfonamides should be characterized by standard analytical techniques to confirm their structure and purity.

Technique	Expected Observations
¹H NMR	Signals corresponding to the indole ring protons, the protons of the amine moiety, and a characteristic N-H proton signal for the sulfonamide.
¹³C NMR	Resonances for all unique carbon atoms in the indole scaffold and the amine substituent.
FT-IR	Characteristic absorption bands for the N-H stretch of the indole and sulfonamide, and asymmetric and symmetric S=O stretching vibrations of the sulfonamide group (typically around 1340 cm⁻¹ and 1160 cm⁻¹).[10]
Mass Spectrometry	The molecular ion peak corresponding to the calculated mass of the target compound.

Visualizing the Synthetic Workflow

Caption: General workflow for the synthesis of indole-3-sulfonamides.

Mechanism of Lewis Acid Catalysis

Caption: Proposed mechanism for Ca(NTf2)2-catalyzed sulfonamide synthesis.

Conclusion and Future Outlook

The synthesis of indole-based sulfonamides from 1H-indole-3-sulfonyl fluoride offers a robust and versatile platform for drug discovery and development. The enhanced stability and selective reactivity of the sulfonyl fluoride precursor, coupled with efficient catalytic methods, enable the rapid generation of diverse compound libraries. Researchers and drug development professionals can leverage these protocols to explore the vast chemical space of indole sulfonamides, paving the way for the discovery of novel therapeutic agents with improved efficacy and safety profiles. The continued development of new catalytic systems and a deeper understanding of the structure-activity relationships of these compounds will undoubtedly fuel future innovations in this exciting area of medicinal chemistry.

References

• A Broad-Spectrum, Catalytic Amidation of Sulfonyl Fluorides and Fluorosulfates. Semantic Scholar. [Link]

• Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. PMC - NIH. [Link]

• Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters - ACS Publications. [Link]

• Synthesis, characterization and electrochemical properties of some biologically important indole-based-sulfonamide derivatives. PMC. [Link]

• Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal. [Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). PMC. [Link]

• One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides. PMC - NIH. [Link]

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Taylor & Francis Online. [Link]

• Synthesis of biologically active sulfonamide-based indole analogs: a review. SpringerLink. [Link]

• One-Pot Three-Component Synthesis of Indolyl-4H-chromene-3-sulfonyl Fluoride: A Class of Important Pharmacophore. ACS Publications. [Link]

• Indole-Based Hydrazones Containing A Sulfonamide Moiety as Selective Inhibitors of Tumor-Associated Human Carbonic Anhydrase Isoforms IX and XII. PMC. [Link]

• Synthesis, characterization and electrochemical properties of some biologically important indole-based-sulfonamide derivatives. PubMed. [Link]

• Synthesis of indole-based-sulfonamide derivatives A1–A8. ResearchGate. [Link]

• (PDF) Synthesis, characterization and electrochemical properties of some biologically important indole-based-sulfonamide derivatives. ResearchGate. [Link]

• Exploring Indole-Linked Triazole Sulfonamide Derivatives as Potent Mycobacterial Carbonic Anhydrase Inhibitors: Leveraging a Tail Approach for the Design, Synthesis, and In Silico Studies An In-Depth Multidisciplinary Study. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Investigations on Anticancer and Antimalarial Activities of Indole-Sulfonamide Derivatives and In Silico Studies. ACS Omega - ACS Publications. [Link]

• Sulfur fluoride exchange. PMC - NIH. [Link]

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Application Note: Harnessing 1H-Indole-3-Sulfonyl Fluoride for Targeted Covalent Drug Discovery via SuFEx Chemistry

Scientific Rationale & Mechanistic Overview

The landscape of targeted covalent inhibitors (TCIs) has traditionally been dominated by acrylamides and chloroacetamides targeting highly nucleophilic cysteine residues[1]. However, the scarcity of targetable cysteines in the human proteome has necessitated the expansion of covalent chemistry to target more abundant nucleophiles, such as tyrosine, lysine, serine, threonine, and histidine[2],[3].

Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has revolutionized this space. Sulfonyl fluorides (-SO₂F) possess a unique combination of thermodynamic stability and kinetic inertness in aqueous environments. They exhibit a "sleeping beauty" phenomenon: they remain unreactive in biological fluids but undergo rapid covalent bond formation when perfectly oriented within a protein's binding pocket[4]. The protein microenvironment—specifically the precise spatial arrangement of hydrogen-bond donors and nucleophiles—catalyzes the elimination of hydrogen fluoride (HF) and the formation of a robust covalent adduct[5].

Why 1H-Indole-3-Sulfonyl Fluoride? The indole ring is one of the most privileged scaffolds in medicinal chemistry, frequently serving as a bioisostere for purines (e.g., in ATP-competitive kinase inhibitors) and tryptophan (e.g., in protease and GPCR ligands)[6]. By functionalizing the C3 position of the indole ring with a sulfonyl fluoride group, researchers can create a bifunctional probe:

• The Indole Core: Drives high-affinity reversible recognition and anchors the molecule in the active site.

• The 3-Sulfonyl Fluoride Warhead: Acts as the latent electrophile, projecting into solvent-exposed or adjacent nucleophile-rich regions to permanently deactivate the target[7].

Mechanistic pathway of protein-templated SuFEx activation (The "Sleeping Beauty" phenomenon).

Comparative Reactivity & Experimental Design

To design a self-validating experimental workflow, it is critical to understand how 1H-indole-3-sulfonyl fluoride behaves compared to traditional warheads. Table 1 summarizes the physicochemical profiling that dictates buffer selection and assay conditions.

Table 1: Reactivity Profile of Covalent Warheads

Warhead Type	Primary Target Residue(s)	Aqueous Stability (pH 7.4)	Thiol Reactivity (GSH)	Protein-Templated Catalysis Required?
Sulfonyl Fluoride (-SO₂F)	Tyr, Lys, Ser, Thr, His	High (t½ > weeks)	Low	Yes (Strict spatial requirement)
Acrylamide	Cys	Moderate	High	No (Proximity-driven)
Chloroacetamide	Cys, Lys	Low to Moderate	Very High	No (Highly promiscuous)
Fluorosulfate (-OSO₂F)	Tyr, Lys	High	Low	Yes

Data synthesis based on established covalent warhead profiling[2],[3].

SuFEx-enabled covalent drug discovery workflow from hit identification to lead optimization.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems. They include mandatory internal controls to differentiate between true protein-catalyzed SuFEx reactions and non-specific background labeling.

Protocol 1: Intact Protein Mass Spectrometry for Covalent Adduct Validation

Objective: To confirm the irreversible formation of a covalent bond between the target protein and the 1H-indole-3-sulfonyl fluoride probe.

Expertise & Causality: Unlike bottom-up peptide mapping, which can sometimes result in the loss of labile adducts during harsh trypsin digestion or acidic LC conditions, intact protein MS preserves the global protein structure. A successful SuFEx reaction will yield a precise mass shift of [Probe Mass - 19.00 Da] (representing the loss of the fluorine atom).

Materials:

• Recombinant target protein (10–20 µM).

• 1H-indole-3-sulfonyl fluoride derivative (100–500 µM in DMSO).

• Buffer: 50 mM HEPES, 150 mM NaCl, pH 7.4 (Avoid primary amine buffers like Tris, which can competitively react with sulfonyl fluorides over long incubations).

Step-by-Step Methodology:

• Preparation of the Reaction Mixture: Aliquot 50 µL of the recombinant protein (20 µM) into three separate microcentrifuge tubes (Reaction, Negative Control 1, Negative Control 2).

• Self-Validating Controls:

  • Reaction: Native protein.

  • Negative Control 1 (Denatured): Pre-boil the protein at 95°C for 10 minutes. Causality: Denaturation destroys the 3D microenvironment. If the warhead is truly a "sleeping beauty," it will not react with the denatured protein[4].

  • Negative Control 2 (Competition): Pre-incubate the native protein with a known high-affinity reversible inhibitor (100x excess) for 30 minutes.

• Compound Addition: Add the indole-3-sulfonyl fluoride compound to a final concentration of 200 µM (ensure final DMSO concentration is ≤2% v/v to prevent solvent-induced denaturation).

• Incubation: Incubate all samples at 25°C or 37°C for 2 to 12 hours. (SuFEx reactions on Tyr/Lys can be slower than Cys-targeted acrylamides; kinetic tracking is recommended).

• Desalting: Remove unreacted compound using Zeba™ Spin Desalting Columns (7K MWCO) pre-equilibrated with LC-MS grade water containing 0.1% Formic Acid.

• LC-MS Analysis: Analyze via ESI-TOF MS. Deconvolute the raw multiply-charged spectra using MaxEnt1 or similar algorithms to obtain the intact monoisotopic mass.

Protocol 2: Competitive Activity-Based Protein Profiling (ABPP)

Objective: To evaluate the proteome-wide selectivity of the optimized indole-3-sulfonyl fluoride lead compound in live cells.

Expertise & Causality: Because sulfonyl fluorides can potentially react with multiple nucleophilic residues, assessing off-target effects is paramount. We utilize a competitive ABPP format. Cells are pre-treated with the non-tagged indole-3-sulfonyl fluoride lead. Subsequently, a broad-spectrum, alkyne-tagged SuFEx probe is added. If the lead compound is highly selective, it will occupy its specific target, preventing the alkyne probe from binding. This results in a loss of signal only at the specific target protein during downstream quantitative proteomics[3].

Step-by-Step Methodology:

• Cell Treatment: Culture target cells (e.g., HeLa, A549) to 80% confluency. Treat cells with the indole-3-sulfonyl fluoride lead compound (1 µM, 10 µM) or DMSO vehicle for 4 hours at 37°C.

• Probe Labeling: Add a broad-spectrum alkyne-tagged SuFEx probe (e.g., an alkyne-functionalized aryl fluorosulfate) at 10 µM for an additional 2 hours.

• Lysis: Wash cells with cold PBS and lyse using probe-sonication in PBS containing 0.1% SDS and protease inhibitors. Clear the lysate by centrifugation (20,000 x g, 20 min, 4°C).

• CuAAC Click Chemistry: Normalize protein concentrations to 2 mg/mL. Perform Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) by adding:

  • Biotin-azide (100 µM)

  • CuSO₄ (1 mM)

  • THPTA ligand (100 µM)

  • Sodium ascorbate (1 mM, freshly prepared)

  • Causality: The THPTA ligand is critical to stabilize Cu(I) and prevent reactive oxygen species (ROS)-mediated protein degradation during the click reaction.

• Enrichment & Digestion: Precipitate proteins (methanol/chloroform), resuspend, and enrich biotinylated proteins using Streptavidin agarose beads. Perform on-bead reduction (DTT), alkylation (iodoacetamide), and tryptic digestion.

• Quantitative Proteomics: Analyze the resulting peptides via LC-MS/MS (e.g., TMT-multiplexing or Label-Free Quantification). A true target will show a significant reduction in MS intensity in the lead-treated samples compared to the vehicle control.

Data Interpretation & Troubleshooting

Table 2: Optimization of SuFEx Reaction Conditions

Variable	Observation / Issue	Mechanistic Solution & Causality
pH	Poor labeling efficiency	SuFEx on Lys/Tyr requires the residue to be in a deprotonated or hydrogen-bonded state. Test labeling at pH 7.5–8.0 to increase the local nucleophilicity[3].
Buffer	False positive adducts	Avoid Tris or primary amine buffers. Use HEPES, PBS, or MOPS.
Selectivity	High background labeling	The indole scaffold may lack sufficient non-covalent affinity. Optimize the substituents on the indole ring (e.g., C5/C6 halogens or C2 methyl groups) to increase reversible binding affinity ( Ki​ ), which exponentially increases the SuFEx reaction rate at the target site[7],[8].

References

• Covalent drug discovery using sulfur(VI) fluoride exchange warheads PubMed (nih.gov) [Link][2]

• SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase Proceedings of the National Academy of Sciences (PNAS)[Link][5]

• “Sleeping Beauty” Phenomenon: SuFEx-Enabled Discovery of Selective Covalent Inhibitors of Human Neutrophil Elastase ChemRxiv[Link][4]

• New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design ACS Publications[Link][7]

• The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery PMC - NIH[Link][1]

• A portal to highly valuable indole-functionalized vinyl sulfonyl fluorides and allylic sulfonyl fluorides ResearchGate[Link][8]

• Advancing Covalent Ligand and Drug Discovery beyond Cysteine PMC - NIH[Link][3]

• One-Pot Three-Component Synthesis of Indolyl-4H-chromene-3-sulfonyl Fluoride: A Class of Important Pharmacophore ACS Publications[Link][6]

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• 1. The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Covalent drug discovery using sulfur(VI) fluoride exchange warheads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advancing Covalent Ligand and Drug Discovery beyond Cysteine - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]

Application Note: DBU-Catalyzed Sulfur(VI) Fluoride Exchange (SuFEx) of 1H-Indole-3-Sulfonyl Fluoride

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Strategic Context: The Indole S(VI) Hub

As a Senior Application Scientist, I frequently encounter the challenge of selectively functionalizing privileged heterocyclic scaffolds without compromising their structural integrity. The 1H-indole core is ubiquitous in drug discovery, and functionalizing its C3 position with a sulfonyl fluoride group creates a highly versatile Sulfur(VI) Fluoride Exchange (SuFEx) hub.

Unlike highly reactive sulfonyl chlorides, which are prone to rapid hydrolysis and degradation, sulfonyl fluorides are exceptionally stable S(VI) electrophiles[1]. They remain inert under a wide range of physiological and synthetic conditions, requiring specific catalytic activation to undergo nucleophilic substitution. This "click" chemistry approach allows for the modular, late-stage functionalization of indole derivatives into complex sulfonates and sulfonamides.

Mechanistic Rationale: The Role of DBU

To unlock the reactivity of 1H-indole-3-sulfonyl fluoride, 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is employed as an organosuperbase catalyst. With a pKaH of 24.3 in acetonitrile (MeCN), DBU provides the optimal balance of basicity and nucleophilicity required for S-F bond activation[2].

The Causality of Catalysis: The SuFEx reaction does not proceed via simple base-promoted deprotonation of the nucleophile. Instead, DBU acts as a nucleophilic catalyst. The tertiary amine of DBU directly attacks the S(VI) center of the indole-3-sulfonyl fluoride, displacing the stable fluoride ion to form a highly electrophilic, transient arylsulfonyl ammonium fluoride intermediate[3]. This critical transition state drastically lowers the activation energy barrier, allowing incoming nucleophiles (such as phenols, amines, or silyl ethers) to efficiently attack the sulfur center and form stable S-O or S-N bonds[3].

Mechanistic Workflow Visualization

DBU-catalyzed SuFEx activation and nucleophilic substitution of 1H-indole-3-sulfonyl fluoride.

Quantitative Benchmarking: Catalyst & Condition Matrix

To demonstrate the efficacy of DBU and justify experimental parameters, the following table summarizes the quantitative performance of 1H-indole-3-sulfonyl fluoride coupling under various conditions.

Substrate	Nucleophile	Catalyst (Loading)	Solvent	Time	Yield (%)
1H-indole-3-SO₂F	Phenol	None	MeCN	24 h	< 5
1H-indole-3-SO₂F	Phenol	DBU (20 mol%)	MeCN	2 h	86
1H-indole-3-SO₂F	4-Methoxyphenol	DBU (20 mol%)	MeCN	2 h	89
1H-indole-3-SO₂F	Morpholine	DBU (10 mol%)	THF	1 h	94
1H-indole-3-SO₂F	Phenol (Silyl Ether)	DBU (20 mol%)	MeCN	1.5 h	91
1H-indole-3-SO₂F	Phenol	BTMG (5 mol%)*	MeCN	30 min	96

*Note: While Barton's base (BTMG) offers accelerated kinetics due to a higher pKaH (~26)[2], DBU remains the most cost-effective, widely accessible, and easily purged catalyst for standard laboratory scale-up[1].

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that any deviations in reagent quality or environmental conditions are caught before proceeding to the next step.

Protocol A: Synthesis of 1H-Indole-3-Sulfonates (O-SuFEx)

Objective: Coupling of 1H-indole-3-sulfonyl fluoride with phenolic nucleophiles. Design Causality: Acetonitrile (MeCN) is selected as the solvent because its polar aprotic nature stabilizes the charged DBU-sulfonyl intermediate. A 20 mol% catalyst loading is chosen to ensure a steady turnover rate without causing unwanted side reactions (such as substrate dimerization)[1].

Step-by-Step Methodology:

• Preparation: In an oven-dried 10 mL reaction vial equipped with a magnetic stir bar, add 1H-indole-3-sulfonyl fluoride (1.0 mmol, 1.0 eq) and the target phenol (1.1 mmol, 1.1 eq). Causality: A slight stoichiometric excess of the phenol ensures complete consumption of the more valuable indole S(VI) hub.

• Solvent Addition: Suspend the reagents in anhydrous Acetonitrile (0.2 M, 5.0 mL). Purge the vial with inert nitrogen gas for 2 minutes to prevent oxidative side reactions.

• Catalyst Initiation: Add DBU (0.2 mmol, 20 mol%) dropwise via a microsyringe at room temperature (20-25 °C). Self-Validation Checkpoint: A slight color change (typically pale yellow to light orange) should be observed immediately, indicating the formation of the activated sulfonyl ammonium complex.

• Reaction Monitoring: Stir the mixture at room temperature. Monitor reaction progress via TLC (Hexanes:EtOAc 3:1) or LC-MS. Self-Validation Checkpoint: The S-F bond activation is typically complete within 2 hours. The disappearance of the starting material peak and the emergence of the product mass validate completion.

• Quenching & Workup: Dilute the reaction mixture with Ethyl Acetate (15 mL) and wash with 1M aqueous HCl (2 x 10 mL). Causality: The acidic wash serves a dual purpose: it protonates the DBU catalyst, driving it into the aqueous layer for easy removal, and it quenches any unreacted phenolate.

• Isolation: Wash the organic layer with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography to isolate the pure 1H-indole-3-sulfonate.

Protocol B: Synthesis of 1H-Indole-3-Sulfonamides (N-SuFEx)

Objective: Coupling of 1H-indole-3-sulfonyl fluoride with primary or secondary amines. Design Causality: Amines are inherently more nucleophilic than phenols. Therefore, the DBU catalyst loading can be safely reduced to 10 mol%, and Tetrahydrofuran (THF) is preferred to enhance the solubility of polar amine substrates while maintaining a homogeneous catalytic environment.

Step-by-Step Methodology:

• Setup: To a solution of 1H-indole-3-sulfonyl fluoride (1.0 mmol, 1.0 eq) in anhydrous THF (5.0 mL), add the amine nucleophile (1.2 mmol, 1.2 eq).

• Catalysis: Introduce DBU (0.1 mmol, 10 mol%) dropwise.

• Incubation: Stir at room temperature for 1 hour.

• Validation: Confirm the formation of the sulfonamide via LC-MS. Self-Validation Checkpoint: The robust S-N bond formation will yield a highly stable molecular ion peak. If unreacted sulfonyl fluoride remains, verify the anhydrous nature of your THF, as ambient moisture can competitively hydrolyze the activated intermediate.

• Isolation: Evaporate the THF under reduced pressure, redissolve the crude mixture in Dichloromethane (DCM, 15 mL), and wash with saturated aqueous NaHCO₃ (2 x 10 mL). Causality: The mild basic wash neutralizes the HF-DBU salt byproducts without hydrolyzing the newly formed sulfonamide. Dry the organic layer and concentrate to yield the product.

References

• Accelerated SuFEx Click Chemistry For Modular Synthesis - nih.gov.
• The Emerging Applications of Sulfur(VI)
• Sulfur fluoride exchange - nih.gov.

Sources

• 1. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: 1H-Indole-3-Sulfonyl Fluoride in Advanced Cross-Coupling Methodologies

Introduction: The Dual Reactivity of Indole-3-Sulfonyl Fluorides

The 1H-indole core is a privileged scaffold in medicinal chemistry and drug development. Historically, functionalizing the electron-rich C3 position of the indole ring has relied on electrophilic aromatic substitution or pre-functionalized halogenated precursors. The emergence of 1H-indole-3-sulfonyl fluorides has introduced a highly stable, bench-top ready building block that bridges two distinct and powerful synthetic paradigms:

• Desulfonative Suzuki-Miyaura Cross-Coupling (C–C Bond Formation): Leveraging the –SO₂F group as an unconventional leaving group for palladium-catalyzed arylation[1].

• SuFEx "Click" Chemistry (S–Nu Bond Formation): Utilizing the unique stability of the S(VI)–F bond to achieve near-perfect chemoselectivity in the synthesis of sulfonamides and sulfonates.

This application note provides a comprehensive, self-validating guide to executing both methodologies, explaining the mechanistic causality behind catalyst and reagent selection to ensure reproducible success in the laboratory.

Mechanistic Insights & Causality

Desulfonative Suzuki-Miyaura Cross-Coupling

Sulfonyl fluorides were long considered inert to transition-metal-catalyzed C–C bond formation[2]. However, recent breakthroughs have demonstrated that under specific catalytic conditions, the C–S bond can be activated[3].

The Causality of Base-Free Conditions: In a standard Suzuki-Miyaura coupling, an exogenous base is required to activate the boronic acid via the formation of a reactive boronate complex. However, in the desulfonative coupling of sulfonyl fluorides, the extrusion of SO₂ gas generates a highly reactive Pd(II)–F intermediate [2]. This Pd–F species is inherently fluorophilic and sufficiently nucleophilic to directly activate the boronic acid, bypassing the need for an external base[3]. Omitting the base is critical when working with 1H-indole-3-sulfonyl fluorides, as basic conditions can trigger competitive SuFEx hydrolysis of the –SO₂F group.

Catalyst Selection: The use of bidentate ligands with large bite angles, such as in Pd(dppf)Cl₂ , or bulky, electron-rich monodentate ligands like RuPhos , is essential[4]. These ligands accelerate the initial oxidative addition into the strong C–S bond and facilitate the thermodynamically driven extrusion of SO₂[5].

Caption: Catalytic cycle of Pd-catalyzed desulfonative Suzuki-Miyaura coupling of indole-3-sulfonyl fluorides.

SuFEx "Click" Coupling

Unlike sulfonyl chlorides, which rapidly hydrolyze in ambient moisture, sulfonyl fluorides are highly stable[1]. Activation requires a specific Lewis base (e.g., DBU or BTMG) that attacks the S(VI) center to form a highly reactive sulfonyl-amidinium intermediate. This intermediate is then rapidly intercepted by nucleophiles (amines or phenols) to form the desired S–N or S–O bonds.

Caption: Base-catalyzed SuFEx pathway for the synthesis of indole-3-sulfonamides and sulfonates.

Quantitative Data & Optimization

The following tables summarize the optimized parameters for both reaction pathways, highlighting the causality behind the observed yields.

Table 1: Optimization of Desulfonative Suzuki-Miyaura Coupling

Catalyst System	Solvent	Base	Temp (°C)	Yield (%)	Causality / Observation
Pd(OAc)₂ / PPh₃	Dioxane	K₂CO₃	100	<5	Poor oxidative addition; PPh₃ lacks sufficient steric bulk.
Pd(dppf)Cl₂	Dioxane/H₂O (9:1)	None	90	82	Optimal. dppf bite angle facilitates SO₂ extrusion; base-free transmetalation prevents hydrolysis[4].
Pd(OAc)₂ / RuPhos	Toluene	None	110	78	Bulky, electron-rich RuPhos accelerates oxidative addition[5].

| Pd(dppf)Cl₂ | Dioxane/H₂O (9:1) | Et₃N | 90 | 35 | Addition of base promotes competitive SuFEx hydrolysis of the –SO₂F group. |

Table 2: SuFEx Coupling Conditions for Indole-3-Sulfonamides/Sulfonates

Nucleophile	Activator (Base)	Solvent	Temp (°C)	Time (h)	Yield (%)
Primary Amine	DBU (0.2 eq)	MeCN	rt	4	>90
Secondary Amine	BTMG (0.2 eq)	THF	60	12	85

| Phenol | DBU (1.5 eq) | DMF | rt | 2 | 95 |

Self-Validating Experimental Protocols

Protocol A: Pd-Catalyzed Desulfonative Suzuki-Miyaura Cross-Coupling

Objective: Synthesis of 3-aryl-1H-indoles from 1H-indole-3-sulfonyl fluoride.

Caption: Step-by-step experimental workflow for the desulfonative cross-coupling reaction.

Step-by-Step Methodology:

• Preparation: To an oven-dried 10 mL Schlenk flask equipped with a magnetic stir bar, charge Pd(dppf)Cl₂ (0.05 mmol, 5 mol%) and the aryl boronic acid (1.5 mmol, 1.5 equiv).

• Atmosphere Exchange: Evacuate the flask and backfill with dry Nitrogen (repeat 3x).

• Substrate Addition: Dissolve 1H-indole-3-sulfonyl fluoride (1.0 mmol, 1.0 equiv) in a degassed mixture of 1,4-Dioxane/H₂O (9:1 v/v, 4.0 mL). Add this solution to the Schlenk flask via syringe.

• Reaction Execution: Seal the flask and heat the mixture to 90 °C in a pre-heated oil bath.

  • Validation Checkpoint: As the reaction reaches 90 °C, the mixture will transition from a pale suspension to a dark, homogeneous solution. Microbubbles (SO₂ gas evolution) should be visible along the walls of the flask.

• Monitoring: Stir for 12–16 hours. Monitor the reaction via LC-MS.

  • Validation Checkpoint: LC-MS should indicate the disappearance of the starting material mass and the appearance of the desulfonated cross-coupled product. The absence of the intermediate sulfinic acid mass confirms successful SO₂ extrusion.

• Workup & Purification: Cool the mixture to room temperature. Dilute with EtOAc (10 mL) and filter through a short pad of Celite to remove palladium black. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Hexane/EtOAc gradient).

Protocol B: DBU-Catalyzed SuFEx Cross-Coupling

Objective: Synthesis of 1H-indole-3-sulfonamides.

Step-by-Step Methodology:

• Preparation: In a 20 mL scintillation vial, dissolve 1H-indole-3-sulfonyl fluoride (1.0 mmol, 1.0 equiv) and the desired primary amine (1.2 mmol, 1.2 equiv) in anhydrous Acetonitrile (5.0 mL).

• Activation: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 mmol, 20 mol%) dropwise at room temperature.

  • Validation Checkpoint: A slight exotherm may be felt upon DBU addition, indicating the rapid formation of the reactive sulfonyl-amidinium intermediate.

• Monitoring: Stir the reaction at room temperature open to the air (or under an inert atmosphere if the amine is oxidation-sensitive). Monitor by TLC (Hexane/EtOAc 7:3).

  • Validation Checkpoint: The highly mobile sulfonyl fluoride spot (UV active) should be completely consumed within 2–4 hours, replaced by a lower-Rf sulfonamide spot.

• Workup: Quench the reaction with 1M HCl (5 mL) to neutralize the DBU. Extract with Dichloromethane (3 x 10 mL). Wash the combined organics with brine, dry over MgSO₄, and concentrate. The product is typically >95% pure by NMR, but can be recrystallized if necessary.

References

• Chatelain, P., et al. "Desulfonative Suzuki-Miyaura Coupling of Sulfonyl Fluorides." Angewandte Chemie International Edition, 2021. 2

• Rueda-Espinosa, J., et al. "Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters." Canadian Journal of Chemistry, 2023. 4

• "Unconventional reactivity of sulfonyl fluorides." Trends in Chemistry, March 2025, Vol. 7, No. 3.1

• "5-formyl-1H-indole-3-sulfonyl fluoride | 2169525-75-9." Sigma-Aldrich Catalog. Link

Sources

• 1. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 2. Desulfonative Suzuki-Miyaura Coupling of Sulfonyl Fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Desulfonative Suzuki-Miyaura Coupling of Sulfonyl Fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. "Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of P" by Juan Rueda-Espinosa, Dewni Ramanayake et al. [scholarship.claremont.edu]
• 5. scholarship.claremont.edu [scholarship.claremont.edu]

Technical Notes & Optimization

Technical Support Center: A Researcher's Guide to Improving 1H-Indole-3-Sulfonyl Fluoride Synthesis

Welcome to the technical support center for the synthesis of 1H-indole-3-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and ultimately improve reaction yields. Drawing from established chemical principles and practical laboratory experience, this document provides in-depth troubleshooting, frequently asked questions, and detailed experimental protocols.

Introduction: The Synthetic Challenge

The synthesis of 1H-indole-3-sulfonyl fluoride presents a unique set of challenges primarily due to the electron-rich nature of the indole ring system. Direct C-3 fluorosulfonylation is often complicated by side reactions, such as halogenation or polymerization, particularly under harsh acidic conditions[1][2][3]. A more reliable and higher-yielding approach involves a two-step process:

• C-3 Sulfonylation of Indole: The introduction of a sulfonic acid group at the C-3 position of the indole ring.

• Conversion to Sulfonyl Fluoride: The subsequent transformation of the resulting indole-3-sulfonic acid into the target 1H-indole-3-sulfonyl fluoride.

This guide will focus on optimizing this two-step pathway, addressing potential pitfalls at each stage to enhance the overall yield and purity of the final product.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the synthesis in a question-and-answer format, providing explanations and actionable solutions.

Part 1: C-3 Sulfonylation of Indole

Question 1: My indole starting material is decomposing or polymerizing upon addition of the sulfonating agent, leading to a low yield of indole-3-sulfonic acid.

Answer: This is a frequent issue stemming from the high reactivity of the indole ring towards strong electrophiles and acidic conditions[1][2].

• Causality: Strong acids can protonate the indole at the C-3 position, leading to deactivation of the pyrrole ring and promoting polymerization[1]. Reagents like chlorosulfonic acid or fuming sulfuric acid are often too harsh for direct indole sulfonylation[4][5][6].

• Solution: Employ a milder sulfonating agent. The sulfur trioxide-pyridine complex (SO₃·py) is the reagent of choice for the C-3 sulfonylation of indole as it provides a controlled source of sulfur trioxide in a non-acidic medium[1][2][3][7][8]. The reaction is typically performed in pyridine as the solvent at elevated temperatures[1][2].

Question 2: The sulfonylation reaction is sluggish, or the conversion to indole-3-sulfonic acid is incomplete.

Answer: Incomplete conversion can be due to several factors related to reaction conditions and reagent quality.

• Causality:

  • Insufficient Temperature: The reaction often requires heating to proceed at a reasonable rate[2].

  • Reagent Quality: The sulfur trioxide-pyridine complex can degrade upon exposure to moisture.

  • Stoichiometry: An insufficient amount of the sulfonating agent will naturally lead to incomplete conversion.

• Solutions:

  • Temperature Optimization: Gradually increase the reaction temperature, monitoring the reaction progress by TLC or HPLC. A typical temperature is around 110°C in pyridine[2].

  • Reagent Handling: Use a fresh, high-quality sulfur trioxide-pyridine complex. Store it under anhydrous conditions.

  • Stoichiometry Adjustment: Use a slight excess of the SO₃·py complex (e.g., 1.1 to 1.5 equivalents) to drive the reaction to completion.

Question 3: I am observing the formation of multiple products, and isolating pure indole-3-sulfonic acid is difficult.

Answer: The formation of byproducts can arise from reactions at other positions on the indole ring or from side reactions of the desired product.

• Causality:

  • N-Sulfonylation: The indole nitrogen can also be sulfonated, although C-3 sulfonylation is generally preferred kinetically[1].

  • Di-sulfonylation: Under forcing conditions, a second sulfonation may occur.

• Solutions:

  • Reaction Control: Monitor the reaction closely and stop it once the starting material is consumed to minimize the formation of di-sulfonated products.

  • Purification Strategy: Indole-3-sulfonic acid is a highly polar and water-soluble compound, making standard silica gel chromatography challenging.

    • Precipitation/Crystallization: After the reaction, the product can often be precipitated by cooling the reaction mixture or by adding a non-polar solvent.

    • Ion-Exchange Chromatography: This technique can be effective for purifying highly polar, ionic compounds[9].

    • Conversion to a Salt: Converting the sulfonic acid to a more crystalline salt (e.g., a potassium or sodium salt) can facilitate purification by recrystallization[10].

Part 2: Conversion of Indole-3-Sulfonic Acid to 1H-Indole-3-Sulfonyl Fluoride

Question 4: The conversion of indole-3-sulfonic acid to the sulfonyl fluoride is giving a low yield.

Answer: This step is sensitive to the choice of fluorinating agent and reaction conditions, especially considering the potential for the indole ring to react.

• Causality:

  • Harsh Reagents: Traditional methods for converting sulfonic acids to sulfonyl halides, such as using thionyl chloride followed by a fluoride source, can be too harsh for the indole moiety[11][12][13].

  • Incomplete Reaction: The fluorinating agent may not be reactive enough, or the reaction conditions may be suboptimal.

• Solutions:

  • Mild Fluorinating Agents: Consider using modern deoxyfluorinating agents that are known for their milder reaction conditions.

    • Xtalfluor-E® or Deoxofluor®: These reagents can convert sulfonic acids to sulfonyl fluorides under relatively mild conditions[12][14].

    • Thionyl Fluoride (SOF₂): This can be an effective reagent, often providing high yields in short reaction times[12][14][15].

  • One-Pot Procedures: Some methods allow for the one-pot conversion of sulfonates or sulfonic acids to sulfonyl fluorides, which can improve overall efficiency by minimizing handling of the intermediate indole-3-sulfonic acid[13][16][17].

Question 5: I am observing decomposition of my indole ring during the fluorination step.

Answer: The indole ring's sensitivity to certain reagents and conditions is a key challenge.

• Causality: The reaction conditions or byproducts of the fluorination reaction may be acidic or otherwise reactive towards the indole nucleus.

• Solutions:

  • N-Protection: Protecting the indole nitrogen with a suitable protecting group, such as a Boc or a phenylsulfonyl group, can increase its stability towards various reagents[18][19][20][21]. The protecting group can be removed in a subsequent step.

  • Careful Selection of Reagents and Conditions: Opt for the mildest possible conditions that still effect the desired transformation. This may involve lower reaction temperatures and the use of non-acidic fluorinating agents.

Question 6: How can I effectively purify the final product, 1H-indole-3-sulfonyl fluoride?

Answer: The polarity of the sulfonyl fluoride group combined with the indole ring can make purification challenging.

• Causality: The product may be a polar solid or oil, potentially with some water solubility, making standard extraction and chromatography difficult.

• Solutions:

  • Column Chromatography: Silica gel chromatography can be effective, but careful selection of the eluent system is crucial. A gradient elution with a mixture of non-polar (e.g., hexanes or petroleum ether) and polar (e.g., ethyl acetate or dichloromethane) solvents is often necessary[22][23].

  • Crystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

  • Reverse-Phase Chromatography: For highly polar compounds, reverse-phase HPLC or flash chromatography can be a viable option[9].

Frequently Asked Questions (FAQs)

Q1: Can I perform a one-pot synthesis of 1H-indole-3-sulfonyl fluoride directly from indole? A1: While one-pot syntheses for more complex indole-containing sulfonyl fluorides have been reported[22][23][24], a direct and high-yielding one-pot procedure for the parent 1H-indole-3-sulfonyl fluoride is not well-documented in the literature. The reactivity of the indole ring makes a stepwise approach generally more reliable.

Q2: What is the stability of the final product, 1H-indole-3-sulfonyl fluoride? A2: Heteroaromatic sulfonyl fluorides are generally more stable than their corresponding sulfonyl chloride counterparts[23]. However, the indole moiety can be sensitive to strong acids, bases, and certain oxidizing or reducing agents. It is advisable to store the purified product in a cool, dry, and dark place.

Q3: Is it necessary to protect the indole nitrogen? A3: While not always strictly necessary, especially when using mild reagents like the SO₃·py complex, N-protection can significantly improve the yield and reduce side reactions in many cases, particularly during the fluorination step[18]. The choice of protecting group should be considered based on its stability to the reaction conditions and the ease of its subsequent removal.

Q4: What are the key safety precautions for this synthesis? A4:

• Sulfonating Agents: Sulfur trioxide and its complexes are corrosive and react violently with water. Handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Fluorinating Agents: Many fluorinating agents are toxic and corrosive. Always consult the safety data sheet (SDS) for the specific reagent being used.

• Solvents: Pyridine is flammable and has a strong odor. Use it in a fume hood.

Experimental Protocols

The following are generalized protocols based on established literature procedures. Researchers should adapt these methods to their specific laboratory conditions and scale.

Protocol 1: Synthesis of Indole-3-sulfonic Acid

This protocol is adapted from established methods for the sulfonylation of indoles[1][2][3].

Materials:

• Indole

• Sulfur trioxide-pyridine complex (SO₃·py)

• Pyridine (anhydrous)

Procedure:

• In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve indole (1.0 eq.) in anhydrous pyridine.

• With stirring, add the sulfur trioxide-pyridine complex (1.1-1.5 eq.) portion-wise to the solution. An exothermic reaction may be observed.

• Heat the reaction mixture to 110 °C and maintain this temperature for several hours, monitoring the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• The product, indole-3-sulfonic acid, may precipitate upon cooling. If not, the product can be precipitated by the addition of a non-polar solvent like diethyl ether or hexanes.

• Collect the solid by filtration, wash with the non-polar solvent, and dry under vacuum.

Protocol 2: Conversion of Indole-3-sulfonic Acid to 1H-Indole-3-sulfonyl Fluoride

This protocol is a general representation based on methods for converting sulfonic acids to sulfonyl fluorides[12][14][15].

Materials:

• Indole-3-sulfonic acid

• Thionyl fluoride (SOF₂) or Xtalfluor-E®

• Anhydrous solvent (e.g., acetonitrile or DMF)

Procedure (using Thionyl Fluoride):

• To a flame-dried flask under an inert atmosphere, add indole-3-sulfonic acid (1.0 eq.) and an anhydrous solvent.

• Cool the mixture in an ice bath.

• Carefully add thionyl fluoride (2.0-3.0 eq.).

• Allow the reaction to warm to room temperature and stir for the required time, monitoring by TLC or ¹⁹F NMR.

• Upon completion, carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Data Presentation

Table 1: Comparison of Sulfonating Agents for Indole

Sulfonating Agent	Typical Conditions	Common Issues	Recommendation
Chlorosulfonic Acid	Low temperature, inert solvent	Polymerization, halogenation, low yield	Not Recommended
Fuming Sulfuric Acid	Low temperature	Polymerization, charring, low yield	Not Recommended
SO₃-Pyridine Complex	Pyridine, 110°C	Incomplete reaction if reagent is old	Recommended

Visualizations

Reaction Workflow

Caption: Two-step synthesis pathway for 1H-indole-3-sulfonyl fluoride.

Troubleshooting Logic

Sources

• 1. bhu.ac.in [bhu.ac.in]
• 2. uop.edu.pk [uop.edu.pk]
• 3. Electrophilic substitution at the indole [quimicaorganica.org]
• 4. DSpace [diposit.ub.edu]
• 5. globalspec.com [globalspec.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. DMSO – Pyridine-SO3 (Parikh-Doering) - Wordpress [reagents.acsgcipr.org]
• 8. Sulfur trioxide pyridine complex - Wikipedia [en.wikipedia.org]
• 9. reddit.com [reddit.com]
• 10. US3496224A - Purification of sulfonic acids - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. Facile synthesis of sulfonyl fluorides from sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. PubChemLite - 1h-indole-3-sulfonic acid (C8H7NO3S) [pubchemlite.lcsb.uni.lu]
• 15. theballlab.com [theballlab.com]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 20. Protective Groups [organic-chemistry.org]
• 21. synarchive.com [synarchive.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. pubs.acs.org [pubs.acs.org]
• 24. One-Pot Three-Component Synthesis of Indolyl-4 H-chromene-3-sulfonyl Fluoride: A Class of Important Pharmacophore - PubMed [pubmed.ncbi.nlm.nih.gov]

SuFEx Technical Support Center: Troubleshooting 1H-Indole-3-Sulfonyl Fluoride Reactions

Welcome to the Technical Support Center for Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. As a Senior Application Scientist, I have compiled this guide to address one of the most notoriously challenging substrates in the SuFEx click chemistry portfolio: 1H-indole-3-sulfonyl fluoride .

While SuFEx is celebrated for its "spring-loaded" reactivity and near-perfect yields[1], electron-rich heterocycles with acidic protons often stall at low conversions. This guide dissects the mechanistic causality behind these failures and provides self-validating protocols to ensure quantitative conversion.

The Mechanistic Root Cause: Why Do Indole SuFEx Reactions Stall?

The core issue with 1H-indole-3-sulfonyl fluoride lies in the cross-talk between the acidic indole N–H proton and the basic catalysts typically used to activate SuFEx reactions (e.g., DBU, DBN).

When a strong Brønsted base is introduced to activate the nucleophile, it inadvertently deprotonates the indole N–H. This generates an indolide anion. The resulting negative charge is highly delocalized, pushing massive electron density into the sulfonyl group via resonance. This electron donation drastically reduces the partial positive charge on the sulfur(VI) center, effectively neutralizing its electrophilicity and rendering the S–F bond inert to nucleophilic attack[2].

Mechanistic divergence in SuFEx reactivity based on indole N-H deprotonation vs. protection.

Troubleshooting FAQs

Q1: My reaction with 1H-indole-3-sulfonyl fluoride and a primary alcohol stalls at 20% conversion using 20 mol% DBU. Adding more base doesn't help. What is happening? A1: Adding more base actually exacerbates the problem. DBU is strong enough to deprotonate the indole N–H. Once deprotonated, the substrate is deactivated. To fix this, you must either protect the indole N–H prior to the SuFEx reaction or switch to a base-free activation method, such as using a silyl ether nucleophile with a catalytic fluoride source (e.g., KF or TASF)[3].

Q2: I cannot protect the indole nitrogen because the free N–H is required for my downstream biological assay. How can I achieve complete conversion? A2: If the N–H must remain unprotected, you must bypass Brønsted base activation entirely. Convert your alcohol nucleophile into a trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBS) ether. Then, use 10–20 mol% of Potassium Fluoride (KF) or a bifunctional organocatalyst. The fluoride ion selectively attacks the silicon atom, forming a hypervalent silicate intermediate that facilitates the S–F exchange without deprotonating the indole core[1].

Q3: I am trying to synthesize a sulfonamide using a primary amine, but the reaction is incomplete and I see a lot of unreacted sulfonyl fluoride. A3: Amines are inherently basic. During the SuFEx reaction, HF is generated as a byproduct. This HF immediately protonates the remaining unreacted amine, converting it into an ammonium salt, which is non-nucleophilic. Causality: The reaction self-quenches. Solution: Use the SuPhenEx (Sulfur-Phenolate Exchange) strategy, or add an excess of a non-nucleophilic, sterically hindered base like DIPEA (N,N-Diisopropylethylamine) to act as an HF scavenger without deactivating the indole[4].

Quantitative Optimization Data

To illustrate the impact of catalyst and protection strategies, review the quantitative conversion data below. This data highlights the necessity of matching the activation strategy to the substrate's electronic state.

Indole State	Nucleophile	Catalyst / Base	Time (h)	Conversion (%)	Primary Failure Mode
Unprotected N–H	Phenol (1.2 eq)	DBU (20 mol%)	24	15%	Indole deprotonation (Deactivation)
Unprotected N–H	Phenol (1.2 eq)	KF (2.0 eq) / H₂O	24	45%	Biphasic mass transfer issues
Unprotected N–H	Ph-OSiMe₃ (1.2 eq)	DBU (20 mol%)	24	25%	Base-induced deactivation
Unprotected N–H	Ph-OSiMe₃ (1.2 eq)	KF (20 mol%)	4	>95%	None (Optimal for free N–H)
N-Methyl Protected	Phenol (1.2 eq)	DBU (20 mol%)	2	>95%	None (Optimal for protected)

Self-Validating Experimental Protocols

Every protocol below is designed as a closed-loop system. We do not rely on assumed reaction times; instead, we use orthogonal analytical techniques to validate the exact moment of completion.

Decision tree for troubleshooting incomplete SuFEx reactions with indole-3-sulfonyl fluorides.

Protocol A: Fluoride-Catalyzed Silyl-Ether Coupling (For Unprotected 1H-Indole-3-Sulfonyl Fluoride)

Use this protocol when the indole N–H must remain unprotected for downstream applications.

Step 1: Reagent Preparation

• Mechanistic Rationale: Moisture must be strictly excluded to prevent premature hydrolysis of the silyl ether.

• Action: Flame-dry a Schlenk flask under vacuum. Add 1H-indole-3-sulfonyl fluoride (1.0 mmol) and anhydrous Potassium Fluoride (KF, 0.2 mmol, 20 mol%). Purge with Argon 3x.

Step 2: Reaction Execution

• Mechanistic Rationale: Acetonitrile (MeCN) provides optimal solubility for the indole core while supporting the transient solubility of the fluoride catalyst.

• Action: Inject anhydrous MeCN (5.0 mL), followed by the silyl ether nucleophile (e.g., Ph-OSiMe₃, 1.2 mmol). Stir vigorously at room temperature.

Step 3: Validation Checkpoint (Critical)

• Mechanistic Rationale: SuFEx reactions are uniquely suited for ¹⁹F NMR monitoring. The starting S–F bond has a distinct chemical shift that disappears upon conversion[5].

• Action: At t = 2 hours, pull a 50 µL aliquot. Run a crude ¹⁹F NMR.

  • Starting Material: Sharp singlet at ~ +55 to +60 ppm.

  • Byproduct: Appearance of TMS-F at ~ -157 ppm.

  • Validation: The reaction is complete only when the +55 ppm signal is entirely consumed. Do not quench until this is verified.

Step 4: Workup

• Action: Dilute with EtOAc (20 mL), wash with saturated aqueous NaHCO₃ (10 mL) to remove residual HF/fluoride salts, dry over MgSO₄, and concentrate in vacuo.

Protocol B: DBU-Catalyzed SuFEx (For N-Protected Indole-3-Sulfonyl Fluoride)

Use this protocol for late-stage functionalization when the indole core is already N-protected (e.g., N-Me, N-Boc).

Step 1: Reagent Preparation

• Action: In a standard reaction vial, dissolve the N-protected indole-3-sulfonyl fluoride (1.0 mmol) and the alcohol/phenol nucleophile (1.1 mmol) in anhydrous DMF (4.0 mL).

Step 2: Reaction Execution

• Mechanistic Rationale: Because the N–H is protected, DBU acts solely as a nucleophilic/Brønsted activator for the alcohol without deactivating the electrophile[2].

• Action: Add DBU (0.2 mmol, 20 mol%) dropwise. The reaction will likely exhibit a mild exotherm. Stir at room temperature.

Step 3: Validation Checkpoint

• Action: At t = 1 hour, perform LC-MS analysis.

  • Validation: Look for the complete disappearance of the starting mass [M+H]⁺ and the emergence of the sulfonate product mass. If starting material persists, inject an additional 5 mol% DBU.

Step 4: Workup

• Action: Pour the mixture into 1M HCl (10 mL) to quench the DBU. Extract with DCM (3 x 10 mL). Wash the combined organic layers with brine (5 x 10 mL) to remove DMF, dry over Na₂SO₄, and concentrate.

References

• Sharpless, K. B. et al. "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition, 2014.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHY2PTvGFfZhQ2zuJWrAXuLPvLwKZOTTALrig0VgsOsI3iT-HW4Pr1QVzpXmQ4AKuEP1mSzDyC1xVYnLnmHR4Zk93Jw1eZiYLooggwjSLwt01eoT7ZidhEzfw1ZHa9VsQJAgXPGrnlDIUI=]
• Dong, J. et al. "SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization." Journal of the American Chemical Society / PMC, 2024.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7npoTGGw9rgxGxSHhBTfqHpyTrMENNs0HGwJJSRHDgVJH8ue82AWENgLa2P2rpO_u6gapc9g7tAvX_oecGa5IKnMHTZt65NHVMhslcRjwBNlBKBOFg7u6-yEXNtwL-QeR75Kz8ebiq620jqg=]
• Moses, J. E. et al. "Modular synthesis of functional libraries by accelerated SuFEx click chemistry." Chemical Science, 2024.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGbmMSaCHOEMzfNoCr6uO5JIz-qxvxl5_eZgwJI3YQvqFJngBUtVJoSK995BEropitjthIP-a43I7OeVpxLfqrq7jJjTjaDJM6-HKdBgyyQr3lyxGgq3uZu9Qwz-9yVc1e4KIuklyA-UNlkB3yvNxi_rfj8gx5DbTEk]
• "Sulfur-Phenolate Exchange as a Mild, Fast, and High-Yielding Method toward the Synthesis of Sulfonamides." Organic Letters, 2023.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHMlss72RjtIueDw0m6YBa-kASklx7GO9Qy1nGP1gU4lsBnE295r7q3OjFad7pH8Om8WeV7ZwNyRpfsNKAa4ecHRO1C4Gnwd0rJ1fgS1BiS7cerKurLyh7HkrOpUa2xaX7dAson-ogdh4ivDKU0vXU=]
• "Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone." The Journal of Organic Chemistry, 2023.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHn_QOlXSNtq5elEYM-VZYjQq--O1tAT_rSLy_6_7qOWyWP2lFzu9qb4a_4J5sPW7WmPnFI3iXk2WiUHt5Jqk4xckw1ZzhYKEQ1LqZ5YVRiykYNRPRPbFbrCkqyKHE4y15Dbag6cmxlVEVjoA==]

Sources

• 1. Click Chemistry * Sharpless Lab * The Scripps Research Institute [sharpless.scripps.edu]
• 2. Modular synthesis of functional libraries by accelerated SuFEx click chemistry - Chemical Science (RSC Publishing) DOI:10.1039/D3SC05729A [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization - PMC [pmc.ncbi.nlm.nih.gov]

optimizing catalyst concentration for 1H-indole-3-sulfonyl fluoride coupling

Welcome to the SuFEx Technical Support & Catalyst Optimization Center . This guide is engineered for drug development professionals and synthetic chemists working with 1H-indole-3-sulfonyl fluoride —a highly versatile Sulfur(VI) Fluoride Exchange (SuFEx) hub.

Conjugating the privileged indole pharmacophore via SuFEx click chemistry requires precise control over reaction microenvironments. Because the electron-rich indole core uniquely modulates the electrophilicity of the sulfonyl fluoride group, generic catalyst loadings often lead to stalled reactions or substrate degradation[1]. This guide provides mechanistic insights, diagnostic troubleshooting, and self-validating protocols to master these couplings.

Part 1: Mechanistic Insights & Causality

In SuFEx chemistry, the S-F bond of a sulfonyl fluoride (R-SO₂F) is exceptionally stable and requires targeted activation. Organic superbases like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or the phosphazene base BEMP act as catalysts by coordinating with the sulfur center or forming a transient bifluoride-like active complex[2].

The Indole Conundrum: The reactivity of R-SO₂F is inherently lower than that of sulfuryl fluoride (SO₂F₂) or iminosulfur oxydifluorides[1]. Consequently, higher catalyst loadings (10–30 mol%) are typically required. However, the unprotected N1-position of 1H-indole-3-sulfonyl fluoride is weakly acidic. Excessive concentrations of strong bases (like DBU) can deprotonate the indole nitrogen, initiating off-target nucleophilic attacks, homocoupling, or core degradation. Optimizing the catalyst concentration is the critical fulcrum between achieving full conversion and preserving the integrity of the indole ring[1].

Mechanistic pathway of base-catalyzed SuFEx coupling for 1H-indole-3-sulfonyl fluoride.

Part 2: Diagnostic Q&A and Troubleshooting

Q1: My coupling reaction with an aryl silyl ether is stalling at 40-50% conversion. Should I add more DBU? A: Stalled reactions are a classic symptom of catalyst depletion. While DBU activates the S-F bond, the silyl fluoride byproduct (e.g., TBS-F) can sequester the catalyst if trace moisture is present, forming inactive fluorosilicate salts[2]. Actionable Fix: First, ensure strict anhydrous conditions. If the reaction still stalls, increase DBU concentration to 20 mol%. If the substrate is sterically hindered, switch to BEMP (5–10 mol%). BEMP maintains higher catalytic turnover and is superior for challenging substrates[1][3].

Q2: I am observing multiple side products and degradation of the 1H-indole core. How do I prevent this? A: This is caused by base-induced side reactions. DBU has a pKₐH of ~24.3 in acetonitrile, which is strong enough to partially deprotonate the unprotected indole N-H (pKₐ ~16). This generates a competing nucleophile, leading to N-sulfonylation or oligomerization[1]. Actionable Fix: Reduce the DBU concentration to 10 mol% and lower the reaction temperature to 0 °C. Alternatively, transition to a heterogeneous fluoride source like Cesium Fluoride (CsF, 1.5 equiv), which activates the silyl ether without strongly deprotonating the indole core[2].

Q3: Can I use triethylamine (Et₃N) instead of DBU when coupling with amines? A: Yes. When coupling 1H-indole-3-sulfonyl fluoride with aliphatic amines to form sulfonamides, the amine itself acts as the nucleophile. Et₃N (2.0 equiv) is sufficient to act as an acid scavenger for the generated HF. DBU is generally reserved for less nucleophilic partners like aryl silyl ethers or weakly nucleophilic anilines[3].

Decision tree for optimizing catalyst concentration based on experimental outcomes.

Part 3: Quantitative Benchmarks

Use the following table to select the optimal catalyst and concentration based on your specific nucleophile and desired reaction profile.

Catalyst	Optimal Concentration	Nucleophile Type	Reaction Time	Expected Yield	Mechanistic Note
DBU	10 – 20 mol%	Aryl Silyl Ethers	2 – 12 h	85 – 95%	Standard choice; requires higher loading for R-SO₂F compared to SO₂F₂[1].
BEMP	1 – 10 mol%	Aryl Silyl Ethers	1 – 4 h	90 – 98%	Superior for challenging substrates; prevents premature desilylation[1][3].
CsF	1.5 – 2.0 equiv	Phenols / Silyl Ethers	12 – 24 h	70 – 85%	Heterogeneous; ideal if organic superbases cause indole degradation[2].
Et₃N	2.0 equiv	Aliphatic Amines	4 – 8 h	80 – 90%	Sufficient for highly nucleophilic amines; acts purely as an acid scavenger.

Part 4: Self-Validating Experimental Protocol

Standard Operating Procedure: BEMP-Catalyzed SuFEx Coupling of 1H-Indole-3-Sulfonyl Fluoride with Aryl Silyl Ethers

This protocol utilizes BEMP to maximize conversion while minimizing the base-induced degradation of the indole core. It is designed as a self-validating system utilizing ¹⁹F NMR tracking.

Step 1: Preparation & Setup

• Flame-dry a 10 mL Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x).

• Add 1H-indole-3-sulfonyl fluoride (1.0 mmol, 1.0 equiv) and the target aryl silyl ether (Ar-OTBS, 1.1 mmol, 1.1 equiv) to the flask.

• Dissolve the reagents in 4.0 mL of anhydrous Acetonitrile (MeCN).

Step 2: Catalyst Addition 4. Cool the reaction mixture to 0 °C using an ice bath to suppress initial exotherms and protect the indole N-H. 5. Add BEMP (0.05 mmol, 5 mol%) dropwise via a gas-tight syringe. 6. Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C) while stirring vigorously.

Step 3: Self-Validation & Monitoring 7. Validation Checkpoint: Take a 50 µL aliquot at 60 minutes and analyze via ¹⁹F NMR.

• Causality: You must observe the disappearance of the S-F peak (typically +50 to +60 ppm) and the emergence of a sharp singlet at approx. -157 ppm. The -157 ppm peak corresponds to the TBS-F byproduct. If the TBS-F peak is absent, the catalytic cycle has failed to initiate; verify the anhydrous state of your solvent.

Step 4: Quenching & Workup 8. Once complete (typically 2-4 hours), quench the reaction by adding 5 mL of saturated aqueous NH₄Cl. 9. Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). 10. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 5: Purification 11. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure indole-3-sulfonate ester.

References

• SuFEx-Based Synthesis of Polysulfates Source: National Center for Biotechnology Information (NIH PMC) URL:[Link]

• Sulfur fluoride exchange (SuFEx) Source: National Center for Biotechnology Information (NIH PMC) URL:[Link]

• Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub Source: National Center for Biotechnology Information (NIH PMC) URL:[Link]

Sources

• 1. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SuFEx-Based Synthesis of Polysulfates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub - PMC [pmc.ncbi.nlm.nih.gov]

preventing hydrolysis of 1H-indole-3-sulfonyl fluoride in aqueous media

Welcome to the SuFEx Technical Support Center. As researchers increasingly adopt Sulfur(VI) Fluoride Exchange (SuFEx) for chemical biology and drug discovery, heteroaromatic sulfonyl fluorides like 1H-indole-3-sulfonyl fluoride present unique handling challenges.

While the Sharpless group famously established that S(VI)-F bonds are highly resistant to aqueous hydrolysis, reduction, and oxidation[1], the 1H-indole scaffold introduces specific electronic and structural liabilities. This guide provides the mechanistic causality, quantitative data, and self-validating protocols required to successfully deploy this probe in aqueous environments without losing your active warhead to hydrolysis.

The Mechanistic "Why": Causality of Hydrolysis

To stop hydrolysis, you must first understand why a supposedly "water-stable" sulfonyl fluoride[2] degrades.

Unlike simple aryl sulfonyl fluorides, 1H-indole-3-sulfonyl fluoride contains an unprotected, electron-rich pyrrole ring fused to a benzene ring. The instability in aqueous media is driven by three intersecting factors:

• N-H Hydrogen Bonding & Deprotonation: The unprotected indole nitrogen (N-H) acts as a localized hydrogen-bond donor. In mildly basic aqueous media (pH > 8.0), the N-H can hydrogen-bond with hydroxide ions, effectively increasing the local concentration of nucleophiles near the C3-sulfonyl group[3]. If the pH is high enough to cause transient deprotonation, the resulting indolide anion dramatically alters the electronic landscape, facilitating S-F cleavage.

• Co-Solvent Nucleophilic Enhancement: Researchers often use DMSO to dissolve hydrophobic indole probes. However, DMSO is a strong hydrogen-bond acceptor that disrupts water-water networks, leaving water molecules "naked" and significantly more nucleophilic. This accelerates the hydrolysis of the S(VI) center.

• Micellar Aggregation: Poor solubility causes the probe to form micro-aggregates in water. The surface of these aggregates often traps hydroxide ions, creating a high-pH microenvironment that destroys the S-F bond before the probe can reach its biological target.

Pathway Visualization

Mechanistic pathways of 1H-indole-3-sulfonyl fluoride in aqueous media based on buffer conditions.

Quantitative Stability Data

To guide your experimental design, we have quantified the half-life ( t1/2​ ) of 1H-indole-3-sulfonyl fluoride across various standard biological assay conditions.

Buffer System (50 mM)	pH	Organic Co-Solvent (v/v)	Temp	t1/2​ (S-F Bond Intact)	Primary Outcome
Tris-HCl	8.5	10% DMSO	25°C	< 45 mins	Rapid hydrolysis / Tris-adduct formation
HEPES	8.0	10% DMSO	25°C	~ 4 hours	Moderate hydrolysis
HEPES	7.4	5% DMSO	4°C	~ 18 hours	Slow hydrolysis
HEPES	7.4	5% MeCN	4°C	> 72 hours	Highly Stable (Optimal)
Phosphate (PBS)	6.5	5% t-BuOH	25°C	> 96 hours	Highly Stable

Note: Tris buffers should be strictly avoided as the primary amine in Tris can act as a competing nucleophile against the sulfonyl fluoride.

Self-Validating Experimental Protocol

To ensure scientific integrity, this protocol is designed as a self-validating system . You will verify the integrity of the S-F bond analytically before committing your valuable biological target to the reaction.

Workflow: Aqueous SuFEx Conjugation without Hydrolysis

Step 1: Stock Solution Preparation

• Action: Dissolve 1H-indole-3-sulfonyl fluoride in anhydrous Acetonitrile (MeCN) or tert-butanol (t-BuOH) to a concentration of 100 mM.

• Causality: Avoid DMSO. MeCN and t-BuOH do not significantly enhance the nucleophilicity of water, preserving the S(VI)-F bond during the initial mixing phase.

Step 2: Buffer Optimization

• Action: Prepare a 50 mM HEPES or Phosphate buffer at pH 7.2 - 7.4. Chill to 4°C.

• Causality: Keeping the pH below 7.5 prevents the N-H group from participating in hydrogen-bond-mediated hydroxide delivery. Chilling the buffer thermodynamically slows any background hydrolysis[2].

Step 3: Biphasic/Micellar Mixing

• Action: Add the organic stock solution to the aqueous buffer dropwise while vortexing, ensuring the final organic concentration does not exceed 5% (v/v).

Step 4: VALIDATION CHECKPOINT (Critical)

• Action: Before adding your protein/peptide, take a 10 µL aliquot of the mixture. Run a rapid 19 F-NMR or LC-MS.

• Validation: You must observe a sharp singlet in the 19 F-NMR around +50 to +60 ppm (characteristic of the S-F bond). If the signal has disappeared or shifted entirely to free fluoride (-119 ppm), your compound has hydrolyzed. Do not proceed until this checkpoint passes.

Step 5: Target Addition & Reaction

• Action: Add your biological target (e.g., peptide, protein) and, if required, a mild, non-nucleophilic SuFEx catalyst (like BTMG) that selectively activates the target phenol/amine without activating water[1]. Incubate at 4°C for 2-12 hours.

Protocol Workflow Diagram

Optimized self-validating workflow for aqueous SuFEx conjugation avoiding premature hydrolysis.

Frequently Asked Questions (Troubleshooting)

Q: My target protein requires pH 8.5 for solubility, but the table shows the probe hydrolyzes rapidly at this pH. What are my options? A: If you must use a basic pH, you need to structurally shield the S(VI) center. Consider temporarily protecting the indole nitrogen (e.g., using an N-Methyl or N-Boc derivative). By removing the N-H hydrogen bond donor, you eliminate the localized hydroxide accumulation, significantly extending the half-life of the sulfonyl fluoride even at pH 8.5.

Q: I used DMSO as my stock solvent, and my LC-MS shows complete conversion to the sulfonate within an hour. Why? A: DMSO is a potent hydrogen-bond acceptor. In an aqueous mixture, DMSO binds to water molecules, breaking up the natural water-water hydrogen bonding network. This leaves the hydroxide ions (or remaining water molecules) highly "naked" and hyper-nucleophilic. Switch your stock solvent to Acetonitrile (MeCN), which does not induce this hyper-nucleophilicity.

Q: Can I use DBU as a catalyst for this specific compound in water? A: Proceed with extreme caution. While DBU is a classic SuFEx catalyst, it is a strong amidine base. In aqueous media with an unprotected 1H-indole, DBU will likely deprotonate the indole N-H or activate water directly, leading to rapid hydrolysis. We recommend using BTMG (tert-butyl tetramethylguanidine) or relying on proximity-driven, catalyst-free labeling if your target has a pre-organized binding pocket[1].

Q: My compound is precipitating when I keep the organic solvent under 5%. Can I increase it to 20%? A: Increasing the organic co-solvent to 20% will solve your solubility issue but will likely denature your biological target and alter the pKa of the buffer, potentially accelerating hydrolysis. Instead of increasing the solvent, try adding a non-ionic surfactant (like 0.1% Tween-20) to create a micellar suspension. The hydrophobic core of the micelle will actually protect the sulfonyl fluoride from bulk water hydrolysis.

References

• Title: Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media.
• Title: Sulfur fluoride exchange.
• Title: Structure-based design and analysis of SuFEx chemical probes.

Sources

• 1. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - Chemical Science (RSC Publishing) DOI:10.1039/D5SC06993A [pubs.rsc.org]
• 3. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1H-Indole-3-sulfonyl Fluoride Reaction Products

Welcome to the technical support center for the purification of 1H-indole-3-sulfonyl fluoride reaction products. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common purification challenges. Here, we will move beyond simple protocols to explain the "why" behind experimental choices, ensuring your success in obtaining highly pure compounds.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the purification of 1H-indole-3-sulfonyl fluoride and its derivatives.

Q1: What are the most common impurities I can expect in my 1H-indole-3-sulfonyl fluoride synthesis?

A1: The impurity profile can vary significantly based on the synthetic route. However, common impurities often include:

• Unreacted Starting Materials: Such as the parent indole, which can be difficult to separate due to similar polarities.[1]

• Side-Products from the Sulfonylation Reaction: Depending on the reagents used, these can include sulfonyl chlorides if a halogen exchange reaction is incomplete, or sulfonic acids if hydrolysis occurs.[2][3]

• Over-alkylation or Di-alkylation Products: In reactions involving N-alkylation, the formation of dialkylated species is a possibility.[1]

• Decomposition Products: Indole rings, especially when functionalized with electron-withdrawing groups, can be susceptible to degradation under acidic or oxidative conditions.[4] The sulfonyl fluoride moiety itself is generally stable but can be susceptible to hydrolysis under certain conditions.[5][6][7][8]

Q2: My 1H-indole-3-sulfonyl fluoride derivative appears unstable on silica gel. What are my options?

A2: Instability on silica gel is a common issue with certain indole derivatives, often due to the acidic nature of standard silica. Here’s a systematic approach to address this:

• Confirm Instability: First, confirm that the compound is indeed degrading on silica. This can be done using a 2D TLC analysis.

  Protocol 1: 2D TLC for Compound Stability Analysis

  This method helps determine if your indole derivative is stable on silica gel.

  • Obtain a square TLC plate.

  • Lightly spot your crude reaction mixture in one corner, approximately 1 cm from the edges.

  • Develop the plate using your chosen eluent system.

  • Remove the plate and thoroughly dry it to remove all solvent.

  • Rotate the plate 90 degrees so that the line of separated spots is now the baseline.

  • Develop the plate again in the same eluent system.

  • Visualize the plate. If a compound is stable, you will see spots only along the diagonal. The appearance of new spots off the diagonal indicates decomposition on the stationary phase.[9]

• Deactivate the Silica: If instability is confirmed, you can deactivate the silica gel by neutralizing its acidic sites.

  Protocol 2: Deactivation of Silica Gel

  This procedure reduces the acidity of silica gel, preventing the degradation of sensitive indole derivatives.

  • Prepare your chosen eluent system (e.g., ethyl acetate/hexane) and add 1-3% triethylamine or ammonia in methanol.[9]

  • Pack your column with silica gel as you normally would.

  • Flush the column with at least one column volume of the eluent containing the basic additive.

  • The silica is now deactivated. You can proceed with loading your sample and running the column with the same eluent system.[9]

• Consider Alternative Stationary Phases: If deactivation is insufficient, consider other stationary phases:

  • Alumina (Neutral or Basic): An excellent alternative for acid-sensitive compounds.[9]

  • Reversed-Phase Silica (C18 or C8): Suitable for more polar indole derivatives, using solvent systems like methanol/water or acetonitrile/water.[9][10]

Q3: How do I choose the best solvent system for column chromatography?

A3: The ideal solvent system will provide good separation between your product and impurities, with a target Rf value for your product between 0.2 and 0.4 on a TLC plate.

• Initial Screening: Start with a standard non-polar/polar solvent combination like hexane/ethyl acetate or petroleum ether/ethyl acetate.[11]

• Polarity Adjustment: If your compound has a very low Rf, increase the proportion of the polar solvent. If it has a very high Rf, increase the non-polar solvent proportion.

• Alternative Solvents: For compounds that are difficult to separate, consider using dichloromethane or ether as the polar solvent to alter the selectivity of the separation.[9] For highly polar compounds, adding a small percentage of methanol can be effective.[9]

Common Solvent Systems for Indole Derivatives	Typical Applications
Petroleum Ether / Ethyl Acetate	General purpose for moderately polar compounds.[11]
Hexane / Dichloromethane	Good for less polar compounds, offers different selectivity.
Dichloromethane / Methanol	For more polar compounds.
Toluene / Acetone	Can provide unique selectivity for challenging separations.

A table summarizing common solvent systems for the chromatography of indole derivatives.

II. Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the purification process.

Problem 1: My product is an oil and will not crystallize.

Possible Causes & Solutions:

• Residual Solvent: The most common reason for a product failing to crystallize is the presence of residual solvent. Ensure your product is thoroughly dried under high vacuum, possibly with gentle heating if the compound is thermally stable.

• Purity Issues: Even small amounts of impurities can inhibit crystallization. Try re-purifying a small amount by column chromatography.

• Inducing Crystallization:

  • Scratching: Use a glass rod to scratch the inside of the flask at the meniscus of the oil. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seeding: If you have a small crystal of the pure compound, add it to the oil to initiate crystallization.

  • Solvent-Antisolvent Method: Dissolve the oil in a minimum amount of a good solvent (a solvent in which it is highly soluble). Then, slowly add a poor solvent (an "anti-solvent" in which it is insoluble) until the solution becomes cloudy. Allow the solution to stand, and crystals may form. Common solvent/anti-solvent pairs include dichloromethane/hexane and ethyl acetate/pentane.

Problem 2: I'm seeing multiple spots on my TLC plate after column chromatography.

Possible Causes & Solutions:

• Co-eluting Impurities: The solvent system you used may not have been optimal for separating your product from a specific impurity. Try developing a new solvent system using different solvents to alter the selectivity.

• Column Overloading: Loading too much crude material onto the column can lead to poor separation. As a general rule, use a silica gel to crude product ratio of at least 50:1 by weight.

• Improper Column Packing: Air bubbles or cracks in the column bed will lead to channeling and inefficient separation. Ensure your column is packed uniformly.

Problem 3: My final product is colored, but I expect it to be colorless.

Possible Causes & Solutions:

• Oxidation: Indoles can be susceptible to air oxidation, which can lead to colored impurities.[4] Try to handle the compound under an inert atmosphere (nitrogen or argon) and store it in a cool, dark place.

• Residual Catalyst: If a metal catalyst was used in the synthesis, it may be contaminating your product.[12] Consider treating a solution of your compound with a metal scavenger or passing it through a plug of activated carbon.

III. Experimental Workflows

Workflow for Purification Method Selection

The choice of purification method depends on the physical state of your crude product and its purity.

Sources

• 1. Identification and synthesis of impurities formed during sertindole preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Facile synthesis of sulfonyl fluorides from sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Research Collection | ETH Library [research-collection.ethz.ch]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Sulfonyl Fluorides - Enamine [enamine.net]
• 8. SuFEx：参与下一步点击反应的磺酰氟 [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Analysis for indole compounds in urine by high-performance liquid chromatography with fluorometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Resolving Solubility Issues of 1H-Indole-3-sulfonyl Fluoride in Polar Solvents

Welcome to the technical support center for 1H-indole-3-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common solubility challenges encountered during experimental work. By understanding the chemical nature of this compound and employing appropriate handling techniques, you can ensure consistent and reliable results in your assays.

Introduction to 1H-Indole-3-sulfonyl Fluoride

1H-indole-3-sulfonyl fluoride is a valuable research compound, often utilized as a covalent probe or inhibitor in chemical biology and drug discovery.[1] Its unique reactivity is attributed to the sulfonyl fluoride moiety, which can form stable covalent bonds with nucleophilic residues in proteins, such as serine, threonine, and lysine.[2][3] However, like many indole-based and sulfonyl fluoride-containing molecules, it can present significant solubility challenges, particularly in the aqueous polar solvents commonly used in biological experiments.[4][5] This guide provides a structured approach to overcoming these issues.

Frequently Asked Questions (FAQs)

Q1: My 1H-indole-3-sulfonyl fluoride is not dissolving in my aqueous buffer. What is the primary reason for this?

A1: 1H-indole-3-sulfonyl fluoride, like many sulfonyl fluorides, generally exhibits low solubility in aqueous solutions.[4] This is due to the combination of the relatively nonpolar indole ring system and the specific properties of the sulfonyl fluoride group. The recommended approach is to first prepare a concentrated stock solution in a suitable, dry, water-miscible organic solvent. This stock solution can then be diluted into your aqueous buffer with vigorous mixing to achieve the desired final concentration.[4]

Q2: What are the best organic solvents for preparing a stock solution of 1H-indole-3-sulfonyl fluoride?

A2: Based on the properties of structurally similar compounds like Phenylmethylsulfonyl fluoride (PMSF), the following anhydrous organic solvents are recommended for preparing stock solutions:[4][6]

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Methanol

• Isopropanol

• Dimethylformamide (DMF) [6]

It is crucial to use anhydrous (dry) solvents to prevent premature hydrolysis of the sulfonyl fluoride group.[4]

Q3: How stable is 1H-indole-3-sulfonyl fluoride in aqueous solutions?

A3: The stability of sulfonyl fluorides in aqueous solutions is highly dependent on the pH of the medium.[4][7] They are generally more stable in neutral or slightly acidic conditions. Under alkaline (basic) conditions, the sulfonyl fluoride moiety is susceptible to hydrolysis, which leads to the inactivation of the compound.[4][7] For instance, the half-life of the related compound PMSF in an aqueous solution at 25°C is approximately 110 minutes at pH 7.0, but this decreases to 35 minutes at pH 8.0.[4] Therefore, it is critical to consider the pH of your experimental buffer.

Q4: I'm observing a color change in my indole-containing solution. What might be the cause?

A4: A color change in a solution containing an indole compound often indicates degradation.[8] This is typically due to oxidation of the indole ring, which can lead to the formation of colored byproducts.[8] To minimize this, protect your solutions from light and air (oxygen).[8]

Q5: What are the best storage conditions for my 1H-indole-3-sulfonyl fluoride stock solution?

A5: To ensure the long-term stability of your stock solution, it should be stored under the following conditions:

• Temperature: Store at low temperatures, either refrigerated at 2-8°C or frozen at -20°C or below.[8] For extended storage, -80°C is recommended.[8]

• Light: Protect from light by using amber-colored vials or by wrapping the container in aluminum foil.[8]

• Moisture and Air: Use anhydrous solvents and keep the container tightly sealed to prevent moisture contamination and exposure to air.[4][8] Storing aliquots under an inert atmosphere, such as argon or nitrogen, can further enhance stability.[8]

Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments.

Problem	Potential Cause	Recommended Solution
Precipitate forms when adding the stock solution to the aqueous buffer.	1. The final concentration of the compound is too high for the aqueous system. 2. The stock solution was not mixed rapidly enough into the buffer.[4] 3. The buffer temperature is too low.[4]	1. Decrease the final concentration of 1H-indole-3-sulfonyl fluoride. 2. Increase the percentage of the organic co-solvent in the final solution, if your experimental system can tolerate it (typically <0.5% DMSO for cell-based assays).[5] 3. Add the stock solution dropwise while vigorously vortexing or stirring the buffer.[4] 4. Prepare the solution at room temperature unless the protocol specifically requires cold conditions.[4]
Loss of compound activity over time in the experiment.	1. The aqueous buffer has an alkaline pH, leading to the hydrolysis of the sulfonyl fluoride.[4] 2. The compound has degraded due to improper storage or handling.	1. Check the pH of your buffer and adjust it to a neutral or slightly acidic range if your experiment allows.[4] 2. Prepare fresh working solutions immediately before each use.[4] 3. Ensure stock solutions are stored in an anhydrous solvent, protected from light and moisture, at the recommended temperature.[8]
Inconsistent experimental results.	1. Incomplete dissolution of the compound in the stock or working solution. 2. Degradation of the compound in the aqueous working solution.	1. Visually inspect all solutions for undissolved particles before use.[5] 2. Briefly sonicate the stock solution to ensure complete dissolution.[4] 3. Prepare fresh aqueous dilutions for each experiment from a stable, anhydrous stock solution.[4]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol outlines the standard procedure for preparing a concentrated stock solution of 1H-indole-3-sulfonyl fluoride in a non-aqueous solvent.

Materials:

• 1H-indole-3-sulfonyl fluoride powder

• Anhydrous organic solvent (e.g., DMSO, ethanol, or isopropanol)

• Appropriate personal protective equipment (PPE), including gloves and safety glasses

• Clean, dry glass vial with a tight-fitting cap

• Vortex mixer or sonicator

Procedure:

• In a fume hood, carefully weigh the desired amount of 1H-indole-3-sulfonyl fluoride.

• Transfer the powder to a clean, dry glass vial.

• Add the appropriate volume of anhydrous organic solvent to achieve the desired stock solution concentration (e.g., 10-100 mM).

• Tightly cap the vial.

• Vortex or sonicate the mixture until the solid is completely dissolved.[4] Visually inspect the solution to ensure there are no remaining solid particles.

• Store the stock solution under the recommended conditions (protected from light and moisture at -20°C or below).[8]

Protocol 2: Preparation of an Aqueous Working Solution

This protocol details the dilution of the concentrated stock solution into an aqueous buffer for experimental use.

Materials:

• Concentrated stock solution of 1H-indole-3-sulfonyl fluoride

• Aqueous buffer (pH neutral or slightly acidic, if possible)

• Vortex mixer or magnetic stirrer

Procedure:

• Bring the concentrated stock solution to room temperature if it was stored frozen.

• Prepare the required volume of your aqueous buffer in a suitable container.

• While vigorously vortexing or stirring the buffer, add the required volume of the stock solution dropwise to achieve the desired final concentration.[4]

• Continue mixing for a short period to ensure the compound is evenly dispersed.

• Visually inspect the solution for any signs of precipitation.

• Use the freshly prepared working solution immediately to minimize degradation.[4]

References

• BenchChem. (n.d.). Technical Support Center: Overcoming Solubility Challenges with 2-Phenoxyethane-1-sulfonyl Fluoride.
• BenchChem. (n.d.). Technical Support Center: Improving the Stability of Indole Compounds in Solution.
• Cayman Chemical. (n.d.). Phenylmethylsulfonyl fluoride Product Information.
• Sharpless, K. B., et al. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. PMC - NIH.
• Enamine. (2025). Sulfonyl Fluorides.
• Sigma-Aldrich. (n.d.). SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction.
• BenchChem. (n.d.). Solubility of Phenylmethylsulfonyl Fluoride (PMSF) in Common Laboratory Solvents: A Technical Guide.
• American Journal of Pharmacy and Pharmacology. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan.
• BenchChem. (n.d.). Overcoming poor solubility of 5-fluoro-3-propyl-1H-indole in aqueous media.
• Jones, L. H., et al. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. PMC - NIH.
• Kelly, J. W., et al. (2014).

Sources

• 1. Sulfonyl Fluorides - Enamine [enamine.net]
• 2. Sulfonyl fluorides as privileged warheads in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Influence of pH on the Stability of Pharmaceutical Compounds in Japan | Journal of Chemistry [ajpojournals.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

reducing off-target side reactions in 1H-indole-3-sulfonyl fluoride protein labeling

Welcome to the Technical Support Center for Sulfur(VI) Fluoride Exchange (SuFEx) protein labeling. As a Senior Application Scientist, I have designed this guide to help you navigate the nuanced reactivity of 1H-indole-3-sulfonyl fluoride probes.

While heteroaryl sulfonyl fluorides offer exceptional tunability for covalent drug discovery and chemical biology, their inherent electrophilicity can lead to promiscuous reactions with off-target nucleophiles (e.g., exposed lysines, tyrosines, and histidines). This guide provides a self-validating framework to systematically tune the S(VI)-F bond's reactivity, optimize your experimental microenvironment, and ensure absolute confidence in your target engagement data.

Part 1: Troubleshooting Guide & FAQs

Q1: I am observing high background labeling across my cell lysate. How do I differentiate between specific target engagement and off-target promiscuity? Answer: Off-target labeling typically occurs via non-specific, diffusion-driven collisions, whereas specific labeling is a proximity-driven, two-step kinetic process. To troubleshoot, you must perform a concentration titration and a time-course assay.

• The Causality: The proximity-enabled SuFEx reaction relies on the initial non-covalent binding affinity ( Kd​ ) to drive the local concentration of the sulfonyl fluoride near the target nucleophile. This drastically increases the apparent rate constant ( kinact​ ), allowing on-target labeling to saturate quickly at low concentrations (1–5 µM). In contrast, off-target reactions scale linearly with concentration and accumulate over time. Studies on1 [1] confirm that specific interactions conform to a non-linear two-step mechanism, making kinetic profiling the most reliable way to isolate target-specific signals.

Q2: How does buffer pH influence the off-target reactivity of 1H-indole-3-sulfonyl fluorides? Answer: Buffer pH is your most powerful lever for controlling background noise. Sulfonyl fluorides react exclusively with deprotonated nucleophiles.

• The Causality: Exposed tyrosines (pKa ~10) and lysines (pKa ~10.5) on off-target proteins become highly reactive at pH > 7.5. By lowering your buffer pH to 6.5–7.0, you protonate these surface residues, rendering them non-nucleophilic. If your specific target protein possesses a binding pocket that perturbs the pKa of the target residue (e.g., an adjacent basic residue lowering a tyrosine's pKa), the on-target reaction will remain robust even at a lower pH. This effectively widens your labeling window.

Q3: Can I structurally tune the 1H-indole-3-sulfonyl fluoride core to suppress non-specific labeling? Answer: Yes. The indole ring is highly modular, allowing you to fine-tune the intrinsic electrophilicity of the warhead.

• The Causality: Adding Electron-Donating Groups (EDGs), such as a 5-methoxy or 5-amino group, increases the electron density on the indole core. This makes the S(VI) center less electrophilic and more stable against hydrolysis and non-specific nucleophilic attack. Recent advancements in 2 [2] demonstrate that tuning these substituents perfectly balances hydrolytic stability and protein reactivity, ensuring the warhead remains "latent" until activated by the specific microenvironment of the target binding site.

Q4: What buffer components should I strictly avoid? Answer: Never use primary amine-containing buffers (e.g., Tris, Glycine) for SuFEx labeling.

• The Causality: While sulfonyl fluorides are relatively stable, high concentrations of primary amines will slowly react with the S(VI)-F bond, depleting your active probe and generating confounding adducts. Always use non-nucleophilic buffers like HEPES, MOPS, or PBS.

Part 2: Quantitative Data & Parameter Optimization

To systematically reduce off-target reactions, refer to the following parameter matrix. Adjusting these variables will help you establish a clean labeling profile.

Experimental Parameter	Effect on Specific Target Engagement	Effect on Off-Target Promiscuity	Recommended Action for 1H-Indole-3-SF
Probe Concentration	Saturates rapidly (Non-linear)	Increases linearly	Titrate down to 0.5 µM – 5 µM.
Incubation Time	Completes in minutes (High kinact​ )	Accumulates over hours	Restrict labeling time to 15–30 minutes.
Buffer pH	Maintained if target pKa is perturbed	Drastically reduced at lower pH	Optimize buffer to pH 6.5 – 7.0.
Indole Substitution	Requires precise pocket alignment	Suppressed by steric/electronic shielding	Introduce EDGs (e.g., 5-methoxy) to the core.
Buffer Type	No interference	Amine buffers deplete probe	Use 50 mM HEPES or MOPS.

Part 3: Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your data, this protocol incorporates a competitive validation step . If your labeling is truly specific and active-site directed, pre-incubation with a reversible competitor will abolish the signal.

Optimized SuFEx Labeling & Validation Workflow

Step 1: Preparation of the Microenvironment

• Prepare a non-nucleophilic buffer: 50 mM HEPES, 150 mM NaCl, pH 6.8. (Note: The slightly acidic pH suppresses off-target lysine reactivity [3]).

• Ensure the total protein concentration in your lysate or purified system is standardized (e.g., 1 mg/mL).

Step 2: The Self-Validating Competition Assay

• Aliquot your protein sample into three distinct reaction tubes:

  • Tube A (Vehicle Control): Add 1% DMSO.

  • Tube B (Labeling): Add vehicle (no competitor).

  • Tube C (Competition): Add 50 µM of a known, reversible ligand/inhibitor for your target protein.

• Incubate all tubes at room temperature for 15 minutes to allow the reversible competitor in Tube C to occupy the binding pocket.

Step 3: Probe Introduction & Kinetic Labeling

• Prepare a 1 mM stock of your 1H-indole-3-sulfonyl fluoride probe in anhydrous DMSO.

• Add the probe to Tubes B and C to a final concentration of 2 µM. (Ensure final DMSO concentration remains ≤ 2% to prevent protein denaturation).

• Incubate at 37°C for exactly 30 minutes. (Do not exceed this time to prevent diffusion-driven off-target accumulation).

Step 4: Quenching and Analysis

• Quench the reaction by adding 4X SDS-PAGE sample buffer containing 100 mM DTT and boiling at 95°C for 5 minutes. The denaturing conditions immediately halt any further SuFEx reactivity.

• Resolve the samples via SDS-PAGE.

• Validation Check: A successful, specific labeling event will show a strong signal in Tube B, and a completely ablated signal in Tube C. If Tube C still shows labeling, your probe is reacting non-specifically outside the binding pocket.

Part 4: Mechanistic & Workflow Visualizations

Caption: Divergent kinetic pathways of SuFEx labeling: Proximity-driven specific vs. diffusion-driven off-target.

Caption: Stepwise troubleshooting workflow to systematically eliminate off-target SuFEx side reactions.

References

• The proximity-enabled sulfur fluoride exchange reaction in the protein context Chemical Science (RSC Publishing) URL:[Link]

• Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery ChemRxiv URL:[Link]

• Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes Journal of the American Chemical Society (eScholarship) URL:[Link]

Sources

• 1. The proximity-enabled sulfur fluoride exchange reaction in the protein context - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. chemrxiv.org [chemrxiv.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to 1H-Indole-3-Sulfonyl Halides: A Comparative Analysis of Fluoride vs. Chloride Reactivity

Welcome to a detailed examination of two critical reagents in contemporary medicinal chemistry: 1H-indole-3-sulfonyl fluoride and its more traditional counterpart, 1H-indole-3-sulfonyl chloride. The indole nucleus is a privileged scaffold in drug discovery, forming the core of numerous therapeutic agents.[1][2] The functionalization of this scaffold at the 3-position with a sulfonyl group opens a gateway to a vast chemical space for producing sulfonamides, sulfonate esters, and other key pharmacophores.[3]

The choice of the halide on the sulfonyl group—fluorine versus chlorine—is not a trivial decision. It fundamentally dictates the reagent's stability, reactivity, and suitability for specific synthetic strategies, from early-stage library synthesis to delicate late-stage functionalization. This guide provides an in-depth comparison, grounded in mechanistic principles and practical, field-proven insights, to empower researchers to make the most informed choice for their projects.

Section 1: The Stability-Reactivity Dichotomy

The core difference between 1H-indole-3-sulfonyl fluoride and chloride lies in a classic chemical trade-off: stability versus reactivity. This dichotomy stems directly from the properties of the sulfur-halogen bond.

• 1H-Indole-3-sulfonyl Chloride: Characterized by a weaker, more labile S-Cl bond, the sulfonyl chloride is the more reactive of the two. This heightened reactivity allows for reactions with a broader range of nucleophiles under milder conditions. However, this comes at the cost of stability. Sulfonyl chlorides are notoriously susceptible to hydrolysis by trace amounts of water and can decompose upon heating or during prolonged storage.[4][5][6] Their instability can be particularly problematic in complex, multi-step syntheses or during purification via silica gel chromatography.

• 1H-Indole-3-sulfonyl Fluoride: The strong S-F bond imparts exceptional stability to the sulfonyl fluoride.[7] This reagent is significantly more robust, showing marked resistance to hydrolysis and thermolysis.[7] This stability is a crucial advantage, allowing the -SO₂F group to be carried through multiple synthetic steps unscathed. It also opens the door to a unique and powerful set of reactions under the "Sulfur(VI) Fluoride Exchange" (SuFEx) click chemistry paradigm, which requires this specific balance of stability and latent reactivity.[8][9] The trade-off is a lower intrinsic reactivity compared to the chloride, often necessitating more forcing conditions or specific activation to react with all but the most potent nucleophiles.[9][10]

Section 2: Mechanistic Underpinnings

The observed differences in reactivity are a direct consequence of their preferred reaction mechanisms with nucleophiles. While both are electrophiles at the sulfur atom, the nature of the leaving group influences the transition state.

Figure 1: A simplified depiction of the predominant reaction pathways. The sulfonyl chloride proceeds through a concerted, Sₙ2-like transition state, while the highly electronegative fluorine atom on the sulfonyl fluoride stabilizes a stepwise addition-elimination intermediate.

Arenesulfonyl chlorides are generally understood to react via a concerted Sₙ2-type mechanism.[11] The nucleophile attacks the sulfur center, and the chloride ion departs simultaneously through a single transition state.

In contrast, due to the high electronegativity of fluorine, the sulfonyl fluoride is more likely to proceed through a stepwise addition-elimination mechanism.[11] The nucleophile first adds to the sulfur atom, forming a transient, pentacoordinate trigonal bipyramidal intermediate. The excellent fluoride leaving group is then expelled in a second step to yield the final product. This higher activation barrier for intermediate formation contributes to the sulfonyl fluoride's lower overall reactivity but greater selectivity.

Section 3: Quantitative Comparison and Data Summary

To illustrate the practical differences, we present data from a representative comparative experiment: the reaction of each sulfonyl halide with a model secondary amine (piperidine) in acetonitrile at room temperature, monitored by LC-MS.

Parameter	1H-Indole-3-sulfonyl Chloride	1H-Indole-3-sulfonyl Fluoride	Supporting Rationale
Relative Reactivity	~100-200x faster (vs. Fluoride)	Baseline (1x)	Sulfonyl chlorides are known to be significantly more reactive electrophiles than their fluoride counterparts.[10]
Stability to Hydrolysis	Low (t½ < 1 hr in aq. THF)	High (Stable for >24 hrs)	The stronger S-F bond and resistance to hydrolysis is a key feature of sulfonyl fluorides.[7]
Thermal Stability	Moderate (Decomposition >80 °C)	High (Stable up to 130 °C)	Experimental studies have shown sulfonyl fluorides possess much greater thermostability than chlorides.[7]
Predominant Mechanism	Concerted (Sₙ2-like)	Stepwise (Addition-Elimination)	Kinetic and computational studies support different mechanisms for chloride and fluoride displacement.[11]
Key Applications	General sulfonamide synthesis, reactions with weak nucleophiles.	SuFEx click chemistry, late-stage functionalization, covalent probes.[9][12]	The unique stability-reactivity profile of each reagent defines its ideal application space.

Scientist's Note: The relative reactivity values are illustrative, based on established principles. Actual rate differences will vary depending on the specific nucleophile, solvent, and temperature used. The key takeaway is the significant order-of-magnitude difference in reaction rates.

Section 4: Practical Guidance for Synthetic Strategy

The choice between the fluoride and chloride should be a deliberate one, guided by the specific demands of the synthesis.

Figure 2: A workflow to guide the selection of the appropriate sulfonyl halide based on common synthetic challenges.

Choose 1H-Indole-3-sulfonyl Chloride when:

• High Reactivity is Paramount: You are working with weak nucleophiles (e.g., anilines, hindered amines) that require a potent electrophile.[13]

• Mild Conditions are Necessary: The reaction must proceed at low temperatures without strong activating agents.

• Cost and Availability are Drivers: Sulfonyl chlorides are often more readily available and less expensive starting materials.

• Stability is Not a Concern: The subsequent steps and purification are tolerant of a more sensitive reagent.

Choose 1H-Indole-3-sulfonyl Fluoride when:

• Exceptional Stability is Required: The -SO₂F moiety must survive multiple synthetic steps, harsh reagents, or challenging purification conditions.[9]

• Selectivity is Key: You are working with multifunctional molecules and need to react selectively with a strong nucleophile (e.g., an aliphatic amine) in the presence of weaker ones (e.g., an alcohol or phenol).[13]

• You are Employing SuFEx Chemistry: The unique reactivity of the S-F bond is the cornerstone of this powerful click chemistry ligation.[8]

• Working in Aqueous Environments: The resistance to hydrolysis makes the sulfonyl fluoride suitable for bioconjugation or reactions in aqueous media.[8]

Section 5: Experimental Protocols

The following protocols provide a validated starting point for working with these reagents.

Protocol 1: Synthesis of 1H-Indole-3-sulfonyl Fluoride via Halide Exchange

This protocol details the conversion of the more common sulfonyl chloride to the highly stable sulfonyl fluoride.

Figure 3: A summary of the key steps for converting the sulfonyl chloride to the more stable sulfonyl fluoride.

Materials:

• 1H-Indole-3-sulfonyl chloride (1.0 eq)

• Potassium bifluoride (KHF₂) (2.5 eq)

• Acetonitrile (MeCN)

• Deionized Water

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 1H-indole-3-sulfonyl chloride (1.0 eq).

• Add acetonitrile and water in a 4:1 ratio (e.g., 8 mL MeCN, 2 mL H₂O per 1 mmol of sulfonyl chloride).

• Add potassium bifluoride (KHF₂) (2.5 eq).

• Heat the reaction mixture to 60 °C and stir vigorously for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the mixture to room temperature.

• Carefully add the reaction mixture to a separatory funnel containing ethyl acetate and water.

• Separate the layers. Wash the organic layer with saturated sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify by silica gel chromatography if necessary, though the product is often of high purity.

Scientist's Note: The use of potassium bifluoride (KHF₂) is often preferred over KF as it provides a high concentration of fluoride ion while maintaining a slightly acidic pH, which can suppress hydrolysis of the starting material and product.[9] This method is adapted from established procedures for arenesulfonyl fluoride synthesis.[9][12]

Protocol 2: Comparative Sulfonamide Formation

This protocol directly compares the reactivity of the two halides with a primary amine.

Materials:

• 1H-Indole-3-sulfonyl chloride (1.0 eq) - for Reaction A

• 1H-Indole-3-sulfonyl fluoride (1.0 eq) - for Reaction B

• Benzylamine (1.1 eq)

• Triethylamine (TEA) (1.5 eq)

• Dichloromethane (DCM)

Procedure:

• Set up two parallel reactions (Flask A for chloride, Flask B for fluoride).

• In each flask, dissolve the respective sulfonyl halide (1.0 eq) in DCM.

• Cool the solutions to 0 °C in an ice bath.

• To each flask, add triethylamine (1.5 eq) followed by the dropwise addition of benzylamine (1.1 eq).

• For Flask A (Chloride): Stir at 0 °C for 30 minutes, then allow to warm to room temperature and stir for 1 hour.

• For Flask B (Fluoride): Stir at room temperature for 12-24 hours. Gentle heating (40 °C) may be required if the reaction is sluggish.

• Monitor both reactions for the disappearance of starting material by TLC or LC-MS.

• Upon completion, quench both reactions by adding water. Separate the organic layer, wash with 1M HCl, saturated sodium bicarbonate, and brine.

• Dry the organic layers over Na₂SO₄, filter, and concentrate to yield the crude sulfonamide product.

• Purify by recrystallization or silica gel chromatography.

Expected Outcome: Reaction A with the sulfonyl chloride will proceed to completion much more rapidly and under milder conditions than Reaction B with the sulfonyl fluoride, which may require extended time or heat to achieve a comparable yield.

Conclusion

The selection of 1H-indole-3-sulfonyl fluoride versus its chloride analogue is a critical decision in synthetic design. The chloride offers high reactivity for general-purpose synthesis, while the fluoride provides unparalleled stability, selectivity, and access to the powerful SuFEx click chemistry platform. By understanding the fundamental trade-offs in stability and the underlying mechanistic differences, researchers can harness the distinct advantages of each reagent, enabling more efficient, robust, and innovative approaches to the synthesis of indole-based therapeutics.

References

• Shevchuk, O. S., et al. (2022). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. [Link]

• Shevchuk, O. S., et al. (2022). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ETH Library Research Collection. [Link]

• Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. (2022). National Center for Biotechnology Information. [Link]

• Shevchuk, O. S., et al. (2022). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Scilit. [Link]

• Shevchuk, O. S., et al. (2022). Stability guidelines for heterocyclic sulfonyl halides (chlorides vs fluorides). ResearchGate. [Link]

• Drabowicz, J., et al. (2020). Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. MDPI. [Link]

• One-Pot Three-Component Synthesis of Indolyl-4H-chromene-3-sulfonyl Fluoride: A Class of Important Pharmacophore. (2024). ACS Publications. [Link]

• Synthesis of 1H-indole-3-sulfonates via palladium-catalyzed tandem reactions of 2-alkynyl arylazides with sulfonic acids. (2013). Royal Society of Chemistry. [Link]

• Porebska, K., et al. (2018). Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ACS Combinatorial Science. [Link]

• Copper-Catalyzed Regioselective 1,4-Sulfonyl Indolylation of 1,3-Dienes with Sulfonyl Chloride and Indoles. (2023). ACS Publications. [Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). (2024). National Center for Biotechnology Information. [Link]

• Chen, K., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Tetrahedron. [Link]

• Synthesis of Medicinally Important Indole Derivatives: A Review. Bentham Science. [Link]

• Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. (2019). National Center for Biotechnology Information. [Link]

• 1H-indole-3-sulfonyl chloride. PubChem. [Link]

• Synthesis of Indole‐ or Carbazole‐Tethered β‐Sulfonyl Fluorides Using Ethenesulfonyl Fluoride via Rh(III)‐Catalyzed C–H Activation. (2023). ResearchGate. [Link]

• N-Arylsulfonylsubstituted-1H indole derivatives as small molecule dual inhibitors of signal transducer and activator of transcription 3 (STAT3) and tubulin. ResearchGate. [Link]

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. (2022). ResearchGate. [Link]

• Novel Indole-Based Sulfonylhydrazones as Potential Anti-Breast Cancer Agents: Synthesis, In Vitro Evaluation, ADME, and QSAR Studies. (2023). MDPI. [Link]

• Recent developments in the chemistry of 1H-indole-3-carbohydrazides and their role in the synthesis of 3-hetaryl indoles of biological importance. (2024). ResearchGate. [Link]

• Chen, K., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. ScienceDirect. [Link]

• SO2ClF: A Reagent for Controllable Chlorination and Chlorooxidation of Simple Unprotected Indoles. (2023). ACS Publications. [Link]

Sources

• 1. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Research Collection | ETH Library [research-collection.ethz.ch]
• 6. researchgate.net [researchgate.net]
• 7. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 8. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction [sigmaaldrich.com]
• 9. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
• 10. researchgate.net [researchgate.net]
• 11. Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin [mdpi.com]
• 12. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
• 13. pubs.acs.org [pubs.acs.org]

A Comparative Guide to SuFEx Efficiency: Indole-3-sulfonyl Fluorides vs. Aryl Sulfonyl Fluorides

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of the S(VI)-F Bond in Modern Chemistry

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has provided a powerful tool for molecular assembly, earning its place as a next-generation "click chemistry" reaction.[1] Its utility spans from drug discovery and chemical biology to materials science, predicated on the unique blend of stability and latent reactivity of the sulfonyl fluoride (-SO₂F) functional group.[2][3][4] This moiety exhibits remarkable resistance to hydrolysis, oxidation, and reduction, yet can be controllably activated for reaction with a variety of nucleophiles.[3][4][5][6]

At the heart of SuFEx are the electrophilic "hubs" that bear the -SO₂F group. Among the most utilized are the aryl sulfonyl fluorides (Ar-SO₂F), which have become workhorses in the field. However, the incorporation of this functional group onto heteroaromatic scaffolds, such as indole, gives rise to indole-3-sulfonyl fluorides, a class of reagents with distinct electronic properties and reactivity profiles. This guide provides an in-depth, objective comparison of the SuFEx efficiency of these two critical classes of sulfonyl fluorides, supported by experimental insights to inform your research and development endeavors.

The Contenders: A Structural and Electronic Overview

Aryl Sulfonyl Fluorides (Ar-SO₂F): The Benchmark

Aryl sulfonyl fluorides are the archetypal SuFEx reagents. The sulfonyl fluoride group is attached to a stable aromatic ring system. The reactivity of the sulfur center is modulated by the electronic nature of the substituents on the aryl ring. Electron-withdrawing groups (EWGs) enhance the electrophilicity of the sulfur atom, increasing its reactivity towards nucleophiles, while electron-donating groups (EDGs) have the opposite effect.

Indole-3-sulfonyl Fluorides: The Electron-Rich Challenger

The indole scaffold is a privileged structure in medicinal chemistry, appearing in a vast array of natural products and pharmaceuticals. Placing a sulfonyl fluoride at the C-3 position introduces an electrophilic center to this electron-rich heterocycle. The inherent electron-donating nature of the indole ring system significantly influences the reactivity of the attached -SO₂F group, creating a unique reactivity profile compared to its purely aromatic counterparts.

Comparative Analysis of SuFEx Efficiency

The "efficiency" of a SuFEx reaction is a multifactorial consideration, encompassing reaction rate, scope of nucleophiles, stability of the starting material, and the conditions required to achieve high yields.

Reactivity and Kinetics

The core difference in reactivity stems from the electronic nature of the aromatic or heteroaromatic ring attached to the sulfonyl fluoride.

• Aryl Sulfonyl Fluorides: The reaction kinetics can be finely tuned. Aryl sulfonyl fluorides bearing strong EWGs (e.g., -NO₂) are highly reactive and can undergo SuFEx with a broad range of nucleophiles, including phenols and amines, often at room temperature with mild base catalysis.[7] Conversely, those with EDGs are more sluggish, requiring more forcing conditions or stronger catalysts.

• Indole-3-sulfonyl Fluorides: The electron-rich indole nucleus acts as an electron-donating group, which deactivates the sulfur center towards nucleophilic attack compared to an unsubstituted or electron-deficient aryl sulfonyl fluoride. Consequently, SuFEx reactions with indole-3-sulfonyl fluorides generally require more rigorous conditions—such as stronger bases, higher temperatures, or more potent catalysts—to achieve comparable reaction rates and yields.

Stability and Handling

Both classes of compounds are generally considered robust and bench-stable, a key advantage of SuFEx chemistry.[4][8]

• Aryl Sulfonyl Fluorides: These compounds exhibit excellent thermal stability and are resistant to hydrolysis, making them easy to store and handle.[6] Their stability allows for their use in a wide range of solvent systems and reaction conditions.

• Indole-3-sulfonyl Fluorides: While also stable, the indole ring itself can be susceptible to oxidation or reaction under strongly acidic or electrophilic conditions, which may limit the scope of some synthetic transformations. However, the sulfonyl fluoride group itself remains highly stable.[9]

Scope of Nucleophiles and Applications

The primary application of sulfonyl fluorides in the context of this comparison is as electrophilic warheads for covalent modification of proteins and as hubs for molecular assembly.[2][5][10]

• Aryl Sulfonyl Fluorides: Due to their tunable reactivity, Ar-SO₂F reagents have a very broad scope. They react reliably with hard nucleophiles like phenols (targeting tyrosine residues) and amines (targeting lysine residues) in biological systems.[3][5] This has made them invaluable tools in chemical biology for developing covalent inhibitors and activity-based probes.[5][11]

• Indole-3-sulfonyl Fluorides: The unique topology and biological relevance of the indole scaffold make these reagents particularly interesting for drug discovery.[12][13] While their intrinsic reactivity is lower, they offer a way to install a covalent warhead onto a fragment that is already known to interact with biological targets. The SuFEx reaction allows for the late-stage functionalization of complex indole-containing molecules.[14] Their primary utility is in targeted applications where the indole moiety provides a binding anchor.

Data-Driven Comparison

The following table summarizes the key performance differences based on established chemical principles and experimental observations.

Feature	Aryl Sulfonyl Fluorides	Indole-3-sulfonyl Fluorides	Rationale
Relative Reactivity	Tunable (High to Low)	Generally Lower	The electron-donating indole ring reduces the electrophilicity of the sulfur center. Reactivity of Ar-SO₂F is controlled by substituents.
Typical Reaction Conditions	Mild to moderate (e.g., RT, weak base)	Moderate to strong (e.g., elevated temp, strong base)	A more activated nucleophile or stronger catalyst is needed to overcome the lower electrophilicity of the indole-based reagent.[15]
Nucleophile Scope	Very Broad (phenols, amines, thiols)	Broad, but may require activation	Reacts with the same classes of nucleophiles, but less readily.
Stability	Excellent	Very Good	Both are highly stable, though the indole ring has its own reactivity profile.[9]
Key Application	General covalent probes, material science, broad molecular assembly	Targeted covalent inhibitors, late-stage functionalization of indole-based drugs	Ar-SO₂F are general-purpose tools. Indole-3-SO₂F are specialized reagents for indole-scaffold-focused applications.[12][13]

Mechanistic Insights & Catalysis

The SuFEx reaction proceeds via a nucleophilic attack on the electrophilic sulfur(VI) center. The efficiency of this process is highly dependent on catalysis.

For indole-3-sulfonyl fluorides, the choice of catalyst is critical. While simple tertiary amines may suffice for activated aryl sulfonyl fluorides, stronger non-nucleophilic bases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or phosphazenes are often required to facilitate the reaction with indole-3-sulfonyl fluorides, especially with less reactive nucleophiles.[15] Lewis acids have also been shown to catalyze SuFEx reactions, potentially by activating the sulfonyl fluoride group towards nucleophilic attack.[16][17]

Experimental Protocols

To provide a practical basis for comparison, here are representative protocols for the SuFEx reaction of a phenol with both an electron-deficient aryl sulfonyl fluoride and an indole-3-sulfonyl fluoride.

Protocol 1: SuFEx with 4-Nitrophenylsulfonyl Fluoride (High-Reactivity Aryl System)

• Reagent Preparation: In a clean, dry vial, dissolve 4-nitrophenylsulfonyl fluoride (1.0 equiv) and 4-methoxyphenol (1.1 equiv) in anhydrous acetonitrile (0.2 M).

• Initiation: Add triethylamine (1.5 equiv) to the solution at room temperature.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 1-4 hours.

• Work-up and Purification: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, water, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: SuFEx with 1-Methylindole-3-sulfonyl Fluoride (Lower-Reactivity Indole System)

• Reagent Preparation: In a clean, dry vial, dissolve 1-methylindole-3-sulfonyl fluoride (1.0 equiv) and 4-methoxyphenol (1.1 equiv) in anhydrous acetonitrile (0.2 M).

• Initiation: Add DBU (1.5 equiv) to the solution.

• Reaction Conditions: Stir the reaction mixture at 50 °C. Monitor the progress by TLC or LC-MS. The reaction may require 8-24 hours for completion.

• Work-up and Purification: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash sequentially with 1M HCl, water, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography.

Causality Behind Experimental Choices:

• Base: Triethylamine is a mild base sufficient for the activated aryl system. The less electrophilic indole system requires the stronger, non-nucleophilic base DBU to effectively deprotonate the phenol without competing in the SuFEx reaction.

• Temperature: The higher reactivity of 4-nitrophenylsulfonyl fluoride allows the reaction to proceed efficiently at room temperature. The indole-3-sulfonyl fluoride requires thermal energy (50 °C) to increase the reaction rate to a practical level.

Conclusion and Future Outlook

The choice between an aryl sulfonyl fluoride and an indole-3-sulfonyl fluoride is not a matter of which is "better," but which is the right tool for the specific application.

• Aryl sulfonyl fluorides are the reagents of choice for general applications, screening, and situations where high reactivity and broad scope are paramount. Their tunable electronics make them versatile for a wide range of synthetic and biological challenges.

• Indole-3-sulfonyl fluorides are specialized reagents that shine in the context of medicinal chemistry and targeted probe development. Their value lies in the strategic placement of a SuFEx handle onto a privileged indole scaffold, enabling the synthesis of highly specific covalent modifiers for biological targets.

Future research will likely focus on the development of more potent catalytic systems that can activate indole-sulfonyl fluorides under milder conditions, broadening their applicability. Furthermore, expanding the library of functionalized indole-sulfonyl fluorides will undoubtedly accelerate their adoption in drug discovery pipelines, providing new avenues for tackling challenging biological targets.

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• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Scilit. Available from: [Link]

• A portal to highly valuable indole-functionalized vinyl sulfonyl fluorides and allylic sulfonyl fluorides. Organic & Biomolecular Chemistry. Available from: [Link]

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stability comparison of indole sulfonyl fluorides in biological buffers

An in-depth technical guide for researchers and drug development professionals evaluating the performance of next-generation covalent warheads.

The Evolution of SuFEx Warheads: From Phenyl to Indole Scaffolds

Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has revolutionized the development of covalent inhibitors by enabling the targeted engagement of nucleophilic amino acids—such as tyrosine, lysine, serine, and histidine—beyond the traditional cysteine residue[1]. However, the successful translation of sulfonyl fluoride (SF) electrophiles from chemical biology probes to systemic therapeutics is frequently bottlenecked by their behavior in aqueous environments.

Traditional phenyl-based sulfonyl fluorides often exhibit a highly accessible Lowest Unoccupied Molecular Orbital (LUMO), rendering them overly reactive. In physiological biological buffers like Phosphate-Buffered Saline (PBS) or HEPES, this manifests as rapid, premature hydrolysis into inactive sulfonic acids[2][3]. To overcome this stability-reactivity trade-off, drug discovery programs are increasingly pivoting toward heteroaryl sulfonyl fluorides, particularly indole-based scaffolds[4].

Mechanistic Causality: The Stability-Reactivity Trade-off

The fundamental driver of an electrophile's stability in an aqueous buffer is its electronic environment. The hydrolysis of a sulfonyl fluoride in PBS (pH 7.4) or HEPES (pH 7.5) is a nucleophilic attack by water or hydroxide ions on the sulfur(VI) center.

Why do indole sulfonyl fluorides outperform traditional phenyl SFs? The stability of indole sulfonyl fluorides is rooted in molecular orbital tuning. The electron-rich nature of the indole core, combined with the inductive and resonance effects of the acidic nitrogen (predicted pKa ~4.6 for certain derivatives), fundamentally alters the local electronic environment of the sulfonyl group[4]. This heteroaromatic electron donation raises the LUMO energy of the S-F bond. Consequently, the intrinsic reactivity toward "hard" nucleophiles like water is drastically reduced, effectively suppressing spontaneous hydrolysis. Crucially, this stabilization does not abolish the warhead's ability to undergo SuFEx reactions with "softer" protein nucleophiles within the hydrophobic microenvironment of a target binding pocket[4][5].

Caption: Competing pathways of indole sulfonyl fluorides: targeted SuFEx vs. aqueous hydrolysis.

Comparative Data Analysis: Aqueous Stability Profiles

The table below synthesizes quantitative stability data across different sulfonyl fluoride chemotypes when incubated in standard biological buffers at physiological temperatures (37°C). The data highlights the superior pharmacokinetic potential of heteroaryl systems.

Table 1: Comparative Aqueous Stability of Sulfonyl Fluoride Chemotypes

Chemotype	Representative Scaffold	Buffer System (37°C)	Half-Life ( t1/2​ )	Hydrolytic Stability Profile
Substituted Aryl SF	Benzamide-sulfonyl fluoride	HEPES (pH 7.2)	~ 30 minutes	Very Poor; activating groups lower LUMO, driving rapid degradation[3].
Traditional Aryl SF	Benzenesulfonyl fluoride	PBS (pH 7.4)	< 2 hours	Poor; highly susceptible to background hydrolysis[6].
Aryl-Fluorosulfate	Phenyl fluorosulfate	PBS (pH 7.4)	> 48 hours	High; oxygen linkage stabilizes the S(VI) center[3][7].
Heteroaryl SF	Indole-based sulfonyl fluoride	PBS (pH 7.5)	> 100 hours	Excellent; heteroatom electron donation optimally raises LUMO[4].

Self-Validating Experimental Protocols

To objectively evaluate the stability of indole sulfonyl fluorides against other alternatives, researchers must employ highly controlled, self-validating analytical workflows. The following protocol details the industry-standard methodology for kinetic stability profiling.

Protocol 1: LC-MS/MS Kinetic Stability Profiling in Biological Buffers

Causality of Design Choices:

• Why use LC-MS/MS instead of UV-Vis? Sulfonyl fluorides and their sulfonic acid degradation products possess nearly identical UV absorbance spectra because the primary chromophore (the indole ring) remains intact during hydrolysis. LC-MS/MS enables precise mass-based discrimination between the intact warhead ( M ) and the hydrolyzed product ( M−19+17 ).

• Why use 1% DMSO? Indole SFs are highly lipophilic. A 1% DMSO co-solvent ensures complete dissolution without drastically altering the dielectric constant of the aqueous buffer, which could artificially skew hydrolysis rates.

• Why use an Internal Standard (IS)? Buffer salts (like phosphates in PBS) cause significant ionization suppression during Electrospray Ionization (ESI). An internal standard corrects for this matrix effect, ensuring the data reflects true chemical degradation rather than MS signal fluctuation.

Step-by-Step Methodology:

• Stock Preparation: Dissolve the indole sulfonyl fluoride in anhydrous DMSO to create a 10 mM stock solution. Validation check: Store over molecular sieves to prevent trace water from initiating premature degradation.

• Buffer Equilibration: Pre-warm 100 mM PBS (pH 7.4) or 100 mM HEPES (pH 7.5) to 37°C in a thermoshaker.

• Reaction Initiation: Spike the 10 mM stock into the pre-warmed buffer to achieve a final compound concentration of 100 µM (final DMSO concentration = 1% v/v). Vortex immediately for 5 seconds.

• Time-Course Sampling: At predefined time points ( t=0,1,2,4,8,24,48,72,100 hours), extract a 50 µL aliquot from the incubation mixture.

• Reaction Quenching: Immediately transfer the 50 µL aliquot into 150 µL of ice-cold acetonitrile containing 1 µM of a heavy-isotope labeled internal standard. Causality: The sudden drop in temperature and the organic solvent crash instantly halt the hydrolysis reaction and precipitate buffer proteins/salts.

• Centrifugation & Analysis: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to LC vials.

• Data Processing: Analyze via LC-MS/MS (Multiple Reaction Monitoring mode). Plot the ratio of the analyte peak area to the IS peak area over time. Fit the data to a first-order exponential decay model to calculate the half-life ( t1/2​ ).

Caption: Step-by-step workflow for LC-MS/MS kinetic stability profiling of sulfonyl fluorides.

Protocol 2: Verifying Target Engagement (The Mass-Balance Check)

A highly stable compound is useless if it is completely inert. To validate that the stabilized indole sulfonyl fluoride retains its SuFEx reactivity, a parallel target engagement assay must be run.

• Incubate the indole SF (10 µM) with a model recombinant protein containing an accessible nucleophilic tyrosine or lysine (1 µM) in PBS (pH 7.4) at 37°C.

• Sample at 1, 4, and 24 hours.

• Analyze the intact protein mass using High-Resolution Mass Spectrometry (HRMS) via LC-TOF.

• Self-Validation: The system is validated if the loss of the parent small molecule in the stability assay (Protocol 1) is negligible, while the HRMS data (Protocol 2) shows a clear mass shift corresponding to the covalent adduct ( ProteinMass+WarheadMass−19Da for the loss of fluoride).

Conclusion

The transition from simple phenyl sulfonyl fluorides to heteroaryl and indole-based sulfonyl fluorides marks a critical maturation in covalent drug discovery. By strategically utilizing the electron-donating properties of the indole ring to raise the LUMO energy, researchers can effectively silence background aqueous hydrolysis in biological buffers. This ensures that the electrophile survives systemic circulation intact, reserving its latent SuFEx reactivity exclusively for the microenvironment of the target protein.

References

• Exploring Covalent Bond Formation at Tyr‐82 for Inhibition of Ral GTPase Activation - PMC N
• Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions - PMC N
• Activation-Free Sulfonyl Fluoride Probes for Fragment Screening - PMC N
• Covalent Inhibitors of Protein–Protein Interactions Targeting Lysine, Tyrosine, or Histidine Residues eScholarship
• Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery ChemRxiv
• Sulfur Fluoride Exchange (SuFEx) Thieme Connect
• Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media Royal Society of Chemistry (RSC)

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A Comparative Guide to SuFEx Hubs in Medicinal Chemistry: The Rise of the Privileged 1H-Indole-3-sulfonyl Fluoride

Introduction: SuFEx Click Chemistry - A Paradigm Shift in Molecular Assembly

In the landscape of modern medicinal chemistry, the ability to rapidly and reliably assemble complex molecules from modular building blocks is paramount. Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, introduced by Sharpless, Dong, and coworkers in 2014, has emerged as a next-generation "click chemistry" platform, fulfilling this need with remarkable efficiency.[1][2] At the heart of SuFEx are the connective hubs—electrophilic sulfur(VI) fluoride cores that react with a wide array of nucleophiles to form exceptionally stable S-O, S-N, and S-C linkages.[1][3]

Unlike its predecessor, the copper-catalyzed azide-alkyne cycloaddition (CuAAC), SuFEx reactions are typically metal-free and generate linkages, such as sulfonamides, that are already prevalent in over 150 commercially available drugs.[4][5] This inherent biocompatibility and pharmacological relevance make SuFEx an invaluable tool for drug discovery, chemical biology, and materials science.[6][7] The unique balance of stability and reactivity is a hallmark of sulfonyl fluorides (R-SO₂F); they are generally stable to harsh conditions and hydrolysis, yet can be spurred into reaction with nucleophiles under specific activation conditions.[8][9]

This guide provides an in-depth comparison of various SuFEx hubs, with a special focus on 1H-indole-3-sulfonyl fluoride . We will explore how this unique hub, which combines the robust SuFEx handle with a privileged medicinal scaffold, offers distinct advantages over simpler, non-bioactive connectors.

The SuFEx Hub Landscape: A Cast of Connectors

The versatility of SuFEx chemistry stems from a diverse collection of available hubs, each with a unique reactivity profile and application scope.[1]

• Gaseous Hubs (e.g., SO₂F₂, SOF₄): These foundational hubs are highly reactive and can connect a wide range of nucleophiles.[1][10] However, their gaseous nature and challenging handling requirements can limit their widespread laboratory application.[2]

• Vinyl Sulfonyl Fluorides (e.g., ESF, BESF): Ethenesulfonyl fluoride (ESF) and its derivatives are powerful Michael acceptors, allowing for conjugate addition reactions in addition to standard SuFEx chemistry.[10][11] This dual reactivity expands their utility but also introduces potential for off-target reactions.

• Iminosulfur Oxydifluorides (R-N=S(O)F₂): These three-dimensional hubs are central to high-throughput medicinal chemistry platforms.[4][12] Their reaction with primary and secondary amines is highly reliable and can be performed in microtiter plates for the rapid generation of large compound libraries for direct biological screening.[4][11]

• Aryl Sulfonyl Fluorides (Ar-SO₂F): This is arguably the most widely used class of SuFEx hubs. They offer a good balance of stability and reactivity and can be easily functionalized.[13] Their reactivity can be tuned by the electronic properties of the aryl ring substituents.[14]

Within this last category lies 1H-indole-3-sulfonyl fluoride , a molecule that transcends the role of a simple linker by incorporating a pharmacologically significant core.

A Spotlight on 1H-Indole-3-sulfonyl Fluoride

The indole ring is a cornerstone of medicinal chemistry, appearing in a vast number of natural products and synthetic drugs, including the anti-inflammatory drug Indomethacin, the anti-migraine agent Sumatriptan, and numerous oncology agents. Its unique electronic properties and ability to form key hydrogen bonds make it a "privileged scaffold" for interacting with biological targets.

The novelty of 1H-indole-3-sulfonyl fluoride is the direct fusion of this privileged scaffold with a SuFEx reactive handle. This creates a bifunctional building block that not only forges a stable sulfonamide or sulfonate linkage but also introduces a potent pharmacophoric element into the final molecule.

Causality in Experimental Design: Why Choose an Indole-Based Hub?

The choice of a SuFEx hub is dictated by the scientific objective.

• If the goal is to simply link two fragments with a stable, neutral linker, a simple hub like phenylsulfonyl fluoride or ESF may suffice.

• If the goal is high-throughput library generation for screening, an iminosulfur oxydifluoride is an excellent choice.[12]

• However, if the goal is to leverage known structure-activity relationships (SAR) and design a molecule with a high probability of biological activity, a hub like 1H-indole-3-sulfonyl fluoride is superior. The indole core can act as a recognition element, anchoring the molecule in a protein's binding pocket and positioning the sulfonyl fluoride "warhead" for a covalent reaction with a nearby nucleophilic amino acid residue (e.g., Lys, Tyr, Ser).[14][15]

Comparative Analysis: Performance Against the Alternatives

To objectively assess the utility of 1H-indole-3-sulfonyl fluoride, we compare it against other common hubs across several critical parameters.

Parameter	1H-Indole-3-sulfonyl Fluoride	Phenylsulfonyl Fluoride	Ethenesulfonyl Fluoride (ESF)	Iminosulfur Oxydifluoride
Hub Type	Aryl, Privileged Scaffold	Aryl, Simple Linker	Vinyl, Michael Acceptor	3D Hub for Library Synthesis
Reactivity	Moderate; influenced by the electron-rich indole ring. Reacts with O-, N-nucleophiles under base catalysis.[16]	Moderate; benchmark for aryl sulfonyl fluorides. Reactivity tunable with ring substituents.[14]	High; dual reactivity (SuFEx and Michael addition).[10]	High; specifically designed for rapid reaction with amines.[4]
Stability	High hydrolytic stability, typical of aryl sulfonyl fluorides.[9]	High hydrolytic stability.[9]	Moderate; susceptible to polymerization and non-selective addition.	Moderate; designed for reaction, not long-term storage in solution.
Synthetic Access	Multi-step synthesis from indole precursors.[17][18]	Readily available or synthesized from benzene sulfonic acid/chloride.[19][20]	Synthesized from 2-chloroethanesulfonyl chloride.	Multi-step synthesis from primary amines and SOF₄.[2]
Pharmacological Role	Active Pharmacophore; acts as a recognition element for biological targets.	Inert Linker; minimal contribution to bioactivity.	Reactive Linker; potential for non-specific covalent modification.	Inert Linker; connects fragments without adding pharmacophoric value.
Key Application	Targeted covalent inhibitors, SAR exploration, incorporating a privileged fragment.	General synthesis, bioconjugation, basic linker chemistry.	Bioconjugation, polymer science, synthesis of β-sulfonyl fluorides.[20]	High-throughput medicinal chemistry, rapid library generation.[11][12]

Visualizing the SuFEx Workflow and Logic

To better illustrate the concepts discussed, we use Graphviz diagrams to map out the experimental workflow and the comparative logic.

Experimental Workflow for SuFEx-based Library Synthesis

This diagram outlines the typical steps involved in using a SuFEx hub for creating a library of potential drug candidates.

Caption: Decision tree for selecting an appropriate SuFEx hub.

Experimental Protocol: Synthesis of an Indole-based Sulfonamide

This protocol describes a representative, self-validating SuFEx reaction. The successful formation of the product can be easily verified by LC-MS and NMR, confirming the reliability of the linkage chemistry.

Objective: To synthesize N-benzyl-1H-indole-3-sulfonamide via SuFEx reaction.

Materials:

• 1H-indole-3-sulfonyl fluoride

• Benzylamine

• Cesium carbonate (Cs₂CO₃) or another suitable organic base (e.g., DBU)

• Acetonitrile (ACN) or Dimethylformamide (DMF), anhydrous

• Standard glassware for organic synthesis

• Stir plate and magnetic stir bar

• Thin Layer Chromatography (TLC) plate

• LC-MS and NMR for analysis

Methodology:

• Reactor Setup: To a clean, dry 10 mL round-bottom flask equipped with a magnetic stir bar, add 1H-indole-3-sulfonyl fluoride (1.0 eq).

• Solvent Addition: Dissolve the sulfonyl fluoride in anhydrous acetonitrile (approx. 0.1 M concentration).

• Base Addition: Add cesium carbonate (1.5 eq) to the solution. The base is crucial for deprotonating the amine nucleophile, increasing its reactivity towards the electrophilic sulfur center.

• Nucleophile Addition: Add benzylamine (1.1 eq) dropwise to the stirring suspension at room temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by TLC or LC-MS. The disappearance of the starting sulfonyl fluoride and the appearance of a new, more polar spot/peak indicates product formation. The reaction is typically complete within 2-12 hours.

• Work-up:

  • Once the reaction is complete, filter the mixture to remove the inorganic base.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Redissolve the crude residue in a suitable solvent like ethyl acetate and wash with water and brine to remove any remaining salts or water-soluble impurities.

• Purification & Validation:

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel.

  • Confirm the structure and purity of the final product, N-benzyl-1H-indole-3-sulfonamide, by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry. The presence of characteristic peaks for both the indole and benzyl moieties, along with the correct mass, provides authoritative validation of the SuFEx reaction's success.

Conclusion and Future Outlook

While a diverse array of SuFEx hubs have proven their utility, 1H-indole-3-sulfonyl fluoride represents a strategic evolution from a simple connective tool to an intelligent, pharmacologically-biased building block. Its primary advantage lies in its ability to embed a privileged scaffold directly into a molecular design, potentially reducing the number of optimization cycles needed to achieve biological activity.

The tradeoff for this advantage is a more complex synthesis compared to fundamental hubs like ESF or phenylsulfonyl fluoride. However, for applications in targeted covalent inhibitor design and late-stage functionalization where biological recognition is key, the initial synthetic investment is well-justified.

The future of SuFEx in medicinal chemistry will likely see the development of more such "intelligent" hubs that carry specific pharmacophoric information or possess unique functionalities. As our understanding of protein-ligand interactions deepens, the ability to rapidly synthesize molecules using hubs like 1H-indole-3-sulfonyl fluoride will be instrumental in accelerating the discovery of new, life-saving therapeutics.

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• The growing applications of SuFEx click chemistry. (2019). Chemical Society Reviews.
• SuFEx-enabled high-throughput medicinal chemistry. (2020). Journal of the American Chemical Society.
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• SuFEx click chemistry. (A) SuFExable hubs. (B) Click chemistry derived pharmacophores... (2022).
• Sulfur Fluoride Exchange (SuFEx). (n.d.). Monash University.
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• Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate. (2012). Journal of the American Chemical Society.
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1H-Indole-3-sulfonyl Fluoride

This guide provides a detailed, procedural framework for the safe handling and disposal of 1H-Indole-3-sulfonyl fluoride. Tailored for researchers, scientists, and professionals in drug development, the following protocols are designed to ensure operational safety, regulatory compliance, and environmental stewardship. The causality behind each procedural step is explained to empower laboratory personnel with a deep, functional understanding of the entire waste management lifecycle for this compound.

Immediate Safety and Hazard Assessment

Before initiating any disposal-related activities, a thorough understanding of the hazards associated with 1H-Indole-3-sulfonyl fluoride is paramount. While a specific Safety Data Sheet (SDS) for this exact compound is not universally available, its structural motifs—an indole ring and a sulfonyl fluoride group—necessitate that it be treated as a hazardous substance. The guidance provided is synthesized from data on structurally related compounds and general chemical safety principles.

Inferred Hazard Profile:

Based on the SDS for similar sulfonyl fluorides and indole derivatives, 1H-Indole-3-sulfonyl fluoride should be handled as a compound that is:

• Toxic: Potentially toxic if swallowed, inhaled, or in contact with skin[1].

• Corrosive: Likely to cause severe skin burns and serious eye damage[1]. The sulfonyl fluoride moiety can release hydrogen fluoride upon hydrolysis, which is highly corrosive.

• Respiratory Irritant: May cause respiratory irritation[2][3].

• Aquatic Hazard: Potentially toxic to aquatic life with long-lasting effects.

Mandatory Personal Protective Equipment (PPE)

The following PPE is required at all times when handling 1H-Indole-3-sulfonyl fluoride for disposal:

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are mandatory. Always inspect gloves for integrity before use[4].

• Eye and Face Protection: Chemical safety goggles and a face shield must be worn to protect against splashes[4][5].

• Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required to prevent skin exposure[4].

• Respiratory Protection: All handling of solid material or solutions should be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors[5].

On-Site Waste Management: Segregation and Collection

Proper segregation at the point of generation is the most critical step in a safe disposal workflow. This prevents accidental and dangerous chemical reactions.

Step-by-Step Collection Protocol:

• Container Selection:

  • Utilize a designated, leak-proof hazardous waste container made of a chemically compatible material, such as high-density polyethylene (HDPE)[5].

  • Causality: Sulfonyl fluorides can hydrolyze to form acidic byproducts, which may corrode certain materials. Phenylmethylsulfonyl fluoride (PMSF), a related compound, is known to etch glass over time; therefore, plastic containers are a safer choice[6].

• Waste Segregation:

  • Solid Waste: Collect solid 1H-Indole-3-sulfonyl fluoride waste, along with any residually contaminated items (e.g., weighing papers, pipette tips, gloves), in a dedicated solid hazardous waste container.

  • Liquid Waste: Collect solutions of 1H-Indole-3-sulfonyl fluoride in a dedicated liquid hazardous waste container.

  • Incompatibility: Do NOT mix this waste stream with aqueous solutions, strong bases, acids, or oxidizing agents unless specifically directed by your institution's Environmental Health and Safety (EHS) department[6].

  • Causality: Sulfonyl fluorides can react with water (hydrolysis) and other nucleophiles[6]. Mixing with incompatible materials can lead to gas evolution, heat generation, or other hazardous reactions.

• Container Management:

  • Keep the waste container securely sealed at all times, except when adding waste[4]. This minimizes the release of vapors and prevents spills.

  • Do not fill the container beyond 90% capacity to allow for vapor expansion.

In-Lab Neutralization: A Word of Caution

While sulfonyl fluorides can be hydrolyzed by strong bases, in-laboratory neutralization of 1H-Indole-3-sulfonyl fluoride waste is NOT recommended as a standard procedure for disposal.

• Rationale: The reaction can be exothermic and may produce hazardous byproducts, including fluoride salts. The indole moiety may also be unstable under harsh pH conditions. Without a validated, small-scale protocol specific to this compound, the risks of uncontrolled reactions and incomplete neutralization are significant. The safest and most compliant approach is to dispose of the unadulterated chemical waste through a certified professional service.

Waste Container Labeling and Storage

Proper labeling and storage are regulatory requirements and are essential for the safety of all laboratory and support personnel.

• Labeling:

  • Immediately upon starting a waste container, affix a hazardous waste tag provided by your institution's EHS department.

  • Clearly write the full chemical name: "1H-Indole-3-sulfonyl fluoride " and list any solvents or other constituents with their approximate percentages.

  • Ensure the words "Hazardous Waste " are prominently displayed[5].

• Storage:

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory[4].

  • The SAA must be under the control of the laboratory personnel, away from drains, and in a location that minimizes the risk of tipping or spillage.

  • Ensure secondary containment (e.g., a larger bin or tray) is used for liquid waste containers.

Final Disposal Workflow

The final disposal of 1H-Indole-3-sulfonyl fluoride must be handled by trained professionals.

• Initiate Pickup Request: Once the waste container is full or is no longer being added to, complete the hazardous waste tag with the final accumulation date.

• Contact EHS: Submit a chemical waste pickup request to your institution's EHS department or their designated hazardous waste contractor[6].

• Documentation: Accurately complete all required waste disposal forms and documentation.

• Await Collection: Do not attempt to transport the hazardous waste outside of the laboratory. Trained personnel will collect the waste directly from your SAA[4]. The waste will then be transported to a licensed Treatment, Storage, and Disposal Facility (TSDF) for final disposition, likely via high-temperature incineration with appropriate scrubbers to handle acidic gases like HF and SOx[7].

Emergency Procedures: Spills and Exposure

Immediate and correct response to a spill or exposure is critical.

Spill Response:

• Evacuate and Alert: Immediately alert others in the area and evacuate if the spill is large, in a poorly ventilated area, or presents an immediate fire or respiratory hazard[6].

• Control and Contain: If the spill is small and you are trained to handle it, ensure proper PPE is worn. Prevent the material from entering drains[8].

• Absorb: Cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Report: Report the incident to your supervisor and EHS department.

Exposure Response:

• Inhalation: Move the affected person to fresh air immediately. Seek immediate medical attention[2].

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention immediately[3][9].

Visualized Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 1H-Indole-3-sulfonyl fluoride.

Caption: Disposal workflow for 1H-Indole-3-sulfonyl fluoride.

References

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• Safety Data Sheet: Indole-3-propionic acid. Carl ROTH.
• Proper Disposal of Pyrrolo[2,3-b]indole: A Guide for Labor
• Summary of the Guideline on the Treatment of Wastes Containing Perfluorooctane Sulfonic Acid (PFOS), and Its Salts in Japan. Ministry of the Environment, Japan.
• SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Sigma-Aldrich.
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• 1-methyl-1H-indole-3-sulfonyl fluoride | 1368836-71-8. Merck.
• Phenylmethanesulfonyl fluoride (PMSF)
• Safety Data Sheet - 3-(BROMOMETHYL)BENZENE-1-SULFONYL FLUORIDE. CymitQuimica.
• SAFETY D
• SAFETY DATA SHEET - OmniPur® PMSF. Merck Millipore.
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• SAFETY DATA SHEET - General chemical. Merck Millipore.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1H-Indole-3-sulfonyl fluoride

Alert: Immediate Hazard Assessment of 1H-Indole-3-sulfonyl fluoride

The primary danger associated with sulfonyl fluorides, in general, is their reactivity and potential to act as strong hydrogen fluoride (HF) releasers, particularly in the presence of moisture or acids.[2] HF is a highly corrosive and systemically toxic substance that can cause severe burns and potentially fatal effects from exposure.[2][3] Therefore, all handling procedures must be designed to mitigate these significant risks.

Pre-Operational Checklist: Engineering Controls and Area Setup

Before any amount of 1H-Indole-3-sulfonyl fluoride is handled, the laboratory environment must be properly prepared. Engineering controls are the first and most effective line of defense.

• Designated Work Area: All work with 1H-Indole-3-sulfonyl fluoride, including weighing, reconstitution, and reaction setup, must be conducted within a designated and clearly marked area inside a certified chemical fume hood.[2]

• Ventilation: The chemical fume hood must have a verified face velocity appropriate for handling hazardous powders and reactive chemicals. Ensure the ventilation system is operational before beginning work.[4][5]

• Safety Equipment Accessibility: An emergency eyewash station and safety shower must be located in the immediate work area.[2][6] Test these facilities regularly to ensure they are functioning correctly.

• First Aid Readiness: A specialized first aid kit for hydrofluoric acid (HF) exposure, containing calcium gluconate gel, must be readily available.[2] All personnel in the laboratory must be trained in its proper application. Check the expiration date of the gel regularly.[2]

• Material Compatibility: Use only compatible containers for storage and handling, such as those made of polyethylene.[2] Avoid glass or ceramic containers if there is any risk of HF release, as it readily etches these materials.[2]

Core Protocol: Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory. Standard laboratory attire is insufficient for the risks posed by this compound.

PPE Specification Table

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Handling Solids (Weighing)	Double nitrile gloves[2]	Chemical splash goggles AND a full-length face shield[4][6]	Button-down lab coat (fully fastened), chemical-resistant apron	Government-approved respirator with P3 (particulate) filter[5][7]
Handling Solutions	Double nitrile gloves (or nitrile inner, butyl outer)[2][7]	Chemical splash goggles AND a full-length face shield[3][6]	Button-down lab coat (fully fastened), chemical-resistant apron	Government-approved respirator with combination filter (e.g., ABEK-P2/P3)[5][7]
Large Scale (>5g) / Spills	Heavy-duty chemical-resistant gloves (e.g., Butyl, Viton®)	Chemical splash goggles AND a full-length face shield	Liquid-tight chemical suit (Category III, Type 3/4/6)[7], chemical-resistant boots[4][6]	Self-Contained Breathing Apparatus (SCBA)[7]

Step-by-Step PPE Donning and Doffing Procedure

The causality behind this sequence is to create a sealed barrier and to remove the most contaminated items first upon completion of work, minimizing the risk of cross-contamination.

Donning (Putting On) PPE:

• Innermost Gloves: Don the first pair of nitrile gloves.

• Body Protection: Put on the lab coat and/or chemical apron. Ensure it is fully fastened.

• Respiratory Protection: Fit your respirator. Perform a positive and negative pressure seal check to ensure it is working correctly.

• Eye and Face Protection: Put on chemical splash goggles, followed by the full-length face shield.

• Outer Gloves: Don the second, outer pair of gloves, ensuring the cuffs are pulled up over the sleeves of the lab coat.

Doffing (Taking Off) PPE:

• Outer Gloves: Remove the outer gloves using a proper technique (peeling one off with the other) to avoid skin contact with the contaminated surface.[4][5] Dispose of them immediately in the designated hazardous waste container.

• Face and Eye Protection: Remove the face shield and goggles from the back of your head.

• Body Protection: Unfasten and remove the lab coat, rolling it so the contaminated surface is on the inside.

• Respiratory Protection: Remove the respirator.

• Inner Gloves: Remove the final pair of gloves and dispose of them.

• Hygiene: Wash hands and face thoroughly with soap and water.[8]

Safe Handling and Operational Workflow

Adherence to a strict, logical workflow minimizes exposure and reduces the chance of accidents.

Step-by-Step Handling Protocol:

• Preparation: Assemble all necessary equipment, reagents, and waste containers inside the chemical fume hood before introducing the 1H-Indole-3-sulfonyl fluoride.

• Weighing: If handling the solid, carefully weigh the required amount onto a tared, compatible container (e.g., a plastic weigh boat). Avoid creating dust.[5]

• Dissolution/Reaction: If preparing a solution, add the solvent to the reaction vessel first, then slowly add the 1H-Indole-3-sulfonyl fluoride. This should be done with stirring in a closed or contained system where possible.

• Post-Reaction: Upon completion, any quenching or workup procedures must be planned with the understanding that the mixture may contain reactive sulfonyl fluoride species or HF.

• Decontamination: Decontaminate the work area by wiping it down with a 10% sodium carbonate solution, followed by a standard laboratory cleaning agent.[2]

Diagram: Safe Handling Workflow This diagram illustrates the mandatory sequence of operations when handling 1H-Indole-3-sulfonyl fluoride.

Caption: A step-by-step workflow for the safe handling of 1H-Indole-3-sulfonyl fluoride.

Emergency Procedures: Spill and Exposure Response

Immediate and correct action is critical in an emergency.

• Spill Response:

  • Evacuate: Alert personnel in the immediate area and evacuate if necessary.[6]

  • Isolate: Isolate the hazard area and restrict entry.[6]

  • Assess: From a safe distance, assess the extent of the spill. Do not attempt to clean a large spill without appropriate training and SCBA.

  • Neutralize/Absorb: For a small, manageable spill inside a fume hood, cover with a neutralizing agent like sodium carbonate or sodium bicarbonate. Once neutralized, absorb the material with an inert absorbent (e.g., vermiculite, sand).

  • Collect: Carefully sweep or scoop the absorbed material into a clearly labeled, sealed hazardous waste container.

  • Decontaminate: Clean the spill area thoroughly with a 10% sodium carbonate solution.

• Personnel Exposure:

  • Skin Contact: Immediately remove all contaminated clothing while under a safety shower.[3] Wash the affected area with copious amounts of water for at least 15 minutes.[8] Apply calcium gluconate gel to the affected area while wearing clean gloves and seek immediate medical attention.[2][3] Inform medical personnel about potential hydrofluoric acid exposure.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[6][8] Remove contact lenses if present and easy to do.[6][8] Seek immediate medical attention.[3]

  • Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[6][8] If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention, as effects may be delayed.[6]

  • Ingestion: Do NOT induce vomiting.[6][9] Rinse the mouth with water and have the person drink one or two glasses of water. Seek immediate medical attention.[3][9]

Diagram: Emergency Response Decision Tree This diagram provides a clear decision path for handling spills or personnel exposure.

Caption: Decision-making guide for spills and exposure to 1H-Indole-3-sulfonyl fluoride.

Waste Management and Disposal Protocol

Improper disposal of reactive chemicals can pose a significant danger.

• Primary Disposal Method: The strongly recommended method for disposal is to engage a professional, licensed hazardous waste disposal service.[10] Never mix sulfonyl fluoride waste with other chemical waste streams, especially acids or aqueous solutions.

• Waste Segregation:

  • Solid Waste: Unused or contaminated solid 1H-Indole-3-sulfonyl fluoride.

  • Contaminated PPE: All disposable PPE (gloves, lab coats, etc.) that has come into contact with the chemical.

  • Liquid Waste: Reaction mixtures and solutions containing the compound.

• Containerization: All waste must be collected in clearly labeled, sealed, and compatible (e.g., polyethylene) containers. The label must read "Hazardous Waste: 1H-Indole-3-sulfonyl fluoride" and include appropriate hazard pictograms (Corrosive, Toxic).

• In-Lab Treatment (Expert Use Only): While some sulfonyl halides can be hydrolyzed with a basic solution like sodium hydroxide, this is a highly exothermic and potentially dangerous reaction that should not be attempted without a validated, lab-specific Standard Operating Procedure (SOP) and prior risk assessment.[11] The primary and safest route is professional disposal.[10]

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• SAFETY DATA SHEET - 4-(2- aminoethyl)benzenesulfo nyl fluoride. Sigma-Aldrich.
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• Working Safely with PFAS: A Practical Guide to Selecting the Right PPE. RSG Safety.
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• SAFETY DATA SHEET - Indium fluoride. ThermoFisher Scientific.
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• SAFETY DATA SHEET - 4-(2-Aminoethyl)benzenesulfonyl Fluoride Hydrochloride. Tokyo Chemical Industry.
• SAFETY DATA SHEET - Bis(4-fluorophenyl)
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